Medrate-d3

Core Science & Biosynthesis

An In-Depth Technical Guide on the In Vitro Mechanism of Action of Methylprednisolone and Vitamin D3

Disclaimer: The compound "Medrate-d3" is not found in standard pharmaceutical or scientific databases. This technical guide is based on the scientific assumption that "Medrate-d3" is a combination product containing Methylprednisolone (B1676475) (a glucocorticoid phonetically similar to "Medrate") and Vitamin D3 (cholecalciferol). The following information details the individual in vitro mechanisms of these two active components.

Core In Vitro Mechanisms of Action

This guide elucidates the distinct and complementary in vitro mechanisms of Methylprednisolone and the active form of Vitamin D3, calcitriol (B1668218). Both molecules function primarily as potent modulators of gene expression by binding to specific intracellular receptors belonging to the nuclear receptor superfamily.

1.1 Methylprednisolone: A Synthetic Glucocorticoid

Methylprednisolone is a synthetic glucocorticoid that exerts powerful anti-inflammatory and immunosuppressive effects at the cellular level.[1][2][3] Its mechanism is primarily mediated by the intracellular Glucocorticoid Receptor (GR).

• Genomic Mechanism: In its inactive state, the GR resides in the cytoplasm, complexed with heat shock proteins (HSPs).[4] Upon binding methylprednisolone, the GR undergoes a conformational change, dissociates from the HSPs, and translocates to the nucleus.[1][4]

  • Transactivation: In the nucleus, the GR homodimerizes and binds to specific DNA sequences known as Glucocorticoid Response Elements (GREs) in the promoter regions of target genes. This binding upregulates the transcription of anti-inflammatory proteins such as lipocortin-1, which inhibits phospholipase A2, and Interleukin-10 (IL-10).[3][5]

  • Transrepression: The primary anti-inflammatory effects of methylprednisolone are attributed to its ability to repress the activity of pro-inflammatory transcription factors.[4] The activated GR can physically interact with and inhibit key transcription factors like Nuclear Factor-kappa B (NF-κB) and Activator Protein-1 (AP-1), preventing them from binding to DNA and driving the expression of pro-inflammatory genes.[4][6] This leads to the reduced synthesis of cytokines (e.g., TNF-α, IL-1β, IL-6, IL-8), chemokines, and adhesion molecules.[3][6][7]

1.2 Vitamin D3 (Cholecalciferol) and its Active Metabolite, Calcitriol

Vitamin D3 is a prohormone that is biologically inert. It requires two hydroxylation steps to become the active steroid hormone, calcitriol (1,25-dihydroxyvitamin D3).[8][9][10] This conversion occurs first in the liver to form calcifediol (B1668214) (25-hydroxyvitamin D3) and then in the kidneys or other target cells to form calcitriol.[8][10]

• Genomic Mechanism: The biological effects of calcitriol are mediated by the high-affinity Vitamin D Receptor (VDR), another member of the nuclear receptor superfamily.[10][11]

  • Upon ligand binding, the VDR forms a heterodimer with the Retinoid X Receptor (RXR).[11][12] This VDR-RXR complex then binds to specific DNA sequences called Vitamin D Response Elements (VDREs) located in the promoter regions of target genes.[11][12][13]

  • This binding initiates the recruitment of co-activator or co-repressor protein complexes to the gene promoter, leading to the modulation of gene transcription.[11][12] A well-documented target gene is CYP24A1, which encodes the enzyme that catabolizes calcitriol, creating a negative feedback loop.[14][15] Other target genes are involved in calcium homeostasis, cell differentiation, and immune function.[11][14]

  • Similar to the GR, the VDR can also exert anti-inflammatory effects by interfering with the NF-κB signaling pathway.[16][17] Calcitriol has been shown to induce the expression of IκBα, the inhibitory protein that sequesters NF-κB in the cytoplasm, thereby inhibiting its transcriptional activity.[16]

Signaling Pathway and Workflow Diagrams

The following diagrams, generated using DOT language, illustrate the key molecular pathways and a representative experimental workflow.

Caption: Genomic Mechanism of Methylprednisolone Action.

Caption: Genomic Mechanism of Vitamin D3 (Calcitriol) Action.

Caption: Workflow for a GR Transactivation Reporter Assay.

Quantitative In Vitro Data

The following tables summarize quantitative data from in vitro studies, illustrating the potency and efficacy of methylprednisolone and calcitriol in relevant cellular assays.

Table 1: In Vitro Potency of Glucocorticoids on Inflammatory Markers

Compound	Assay	Cell Line / System	Parameter	Value	Reference
Methylprednisolone	IL-8 Production	Isolated CPB System	Inhibition	Significantly less vs. control	[7]
Prednisolone	NF-κB Activity	C2C12 Myoblasts	IC50	~10 nM	[18]
Prednisolone	TNF-α Release	Whole Blood Assay	IC50	~1-10 nM	[19]
Dexamethasone (B1670325)	GR Translocation	tGFP-hGR HEK293	EC50	0.6 nM	[4]

| Dexamethasone | IL-2 Transrepression | Human PBMCs | IC50 | 17.4 nM (healthy controls) |[20] |

IC50: Half-maximal inhibitory concentration. EC50: Half-maximal effective concentration. CPB: Cardiopulmonary bypass. PBMC: Peripheral blood mononuclear cells.

Table 2: In Vitro Activity of Calcitriol (Active Vitamin D3)

Compound	Assay	Cell Line	Parameter	Value / Result	Reference
Calcitriol	CYP24A1 mRNA Expression	HepG2 Cells	Fold Induction	~2.8-fold at 72h (0.25 µM)	[16]
Calcitriol	CYP24A1 mRNA Expression	NCH644 Glioma Cells	Fold Induction	Strong induction at 24h (10 nM)	[21]
Calcitriol	NF-κB Phosphorylation	CLL Cells	Fold Decrease	3-fold decrease at 24h	[15]
Calcitriol	VDR Agonist Activity	Reporter Assay	EC50	~0.1-1 nM	[22]

| Calcitriol | MMP7/MMP13 mRNA | CaSki Cervical Cancer | Inhibition | Significant downregulation at 24h |[23] |

CLL: Chronic Lymphocytic Leukemia cells. MMP: Matrix Metalloproteinase.

Detailed Experimental Protocols

The following sections provide detailed methodologies for key experiments used to elucidate the in vitro mechanisms of action.

4.1 Glucocorticoid Receptor (GR) Nuclear Translocation Assay [4][24]

• Objective: To visualize and quantify the movement of the GR from the cytoplasm to the nucleus upon ligand binding.

• Principle: This assay utilizes a cell line (e.g., HEK293 or U2OS) stably expressing a fusion protein of GR and Green Fluorescent Protein (GFP).[4][24] In the unstimulated state, the green fluorescence is diffuse in the cytoplasm. Upon treatment with an agonist like methylprednisolone, the GFP-GR protein translocates to the nucleus, concentrating the fluorescence in that compartment.

• Methodology:

  • Cell Culture: Plate GFP-GR expressing cells in a multi-well imaging plate (e.g., 96-well) and culture until adherent.

  • Compound Preparation: Prepare serial dilutions of methylprednisolone and a vehicle control in assay buffer.

  • Treatment: Remove culture medium from cells and add the compound dilutions. Include a known agonist like dexamethasone as a positive control.

  • Incubation: Incubate the plate at 37°C and 5% CO2 for a specified time (e.g., 2 hours).[24]

  • Cell Staining & Fixation: Add a nuclear stain (e.g., Hoechst dye) to label the nuclei. Fix the cells using a solution like 4% paraformaldehyde.

  • Imaging: Acquire images using a high-content imaging system or automated fluorescence microscope, capturing both the GFP (GR) and Hoechst (nucleus) channels.

  • Image Analysis: Use image analysis software to define the nuclear and cytoplasmic compartments for each cell. Quantify the fluorescence intensity in both compartments. The primary readout is the ratio or difference between nuclear and cytoplasmic fluorescence intensity.

  • Data Analysis: Plot the nuclear/cytoplasmic intensity ratio against the compound concentration and fit a dose-response curve to determine the EC50 value.

4.2 VDR-Mediated Reporter Gene (Luciferase) Assay [13][22]

• Objective: To quantify the transcriptional activity of the VDR in response to an agonist like calcitriol.

• Principle: This cell-based assay uses a host cell line engineered to express the human VDR and a luciferase reporter gene. The reporter gene's expression is controlled by a promoter containing multiple copies of a Vitamin D Response Element (VDRE). When calcitriol activates the VDR, the VDR-RXR complex binds to the VDREs and drives the transcription of the luciferase enzyme. The amount of light produced upon addition of a substrate is directly proportional to the VDR's transcriptional activity.

• Methodology:

  • Cell Culture: Thaw and plate the VDR reporter cells in a white, opaque multi-well plate suitable for luminescence readings.[22]

  • Compound Preparation: Prepare serial dilutions of calcitriol (or other test compounds) and a vehicle control in the provided screening medium.

  • Treatment: Add the compound dilutions to the cells and incubate for 18-24 hours at 37°C.

  • Lysis and Substrate Reaction: Prepare the luciferase detection reagent by mixing the substrate with the assay buffer as per the kit instructions.[22] Lyse the cells and initiate the luminescent reaction by adding the detection reagent to each well.

  • Signal Measurement: Measure the luminescence intensity for each well using a plate-reading luminometer.

  • Data Analysis: Calculate the fold activation relative to the vehicle control. Plot the fold activation against the compound concentration and fit a sigmoidal dose-response curve to calculate the EC50 value.

4.3 NF-κB Inhibition by Western Blot

• Objective: To measure the effect of methylprednisolone or calcitriol on the levels of key proteins in the NF-κB pathway, such as phosphorylated IκBα or the p65 subunit in nuclear extracts.

• Principle: Western blotting uses antibodies to detect specific proteins in a complex mixture, such as a cell lysate. By separating proteins by size via gel electrophoresis and transferring them to a membrane, one can probe for proteins of interest and quantify their relative abundance. A decrease in phosphorylated IκBα or a decrease in nuclear p65 indicates inhibition of the pathway.

• Methodology:

  • Cell Culture and Treatment: Plate a suitable cell line (e.g., macrophages, endothelial cells) and allow them to adhere. Pre-treat cells with various concentrations of methylprednisolone or calcitriol for a defined period (e.g., 1 hour).

  • Stimulation: Stimulate the cells with a pro-inflammatory agent like TNF-α or LPS for a short period (e.g., 15-30 minutes) to activate the NF-κB pathway.

  • Protein Extraction:

    • For total protein: Lyse cells in RIPA buffer containing protease and phosphatase inhibitors.

    • For nuclear/cytoplasmic fractionation: Use a specialized kit to separate cytoplasmic and nuclear protein fractions.

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

  • SDS-PAGE: Denature an equal amount of protein from each sample and separate them by size on a polyacrylamide gel.

  • Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

  • Immunoblotting:

    • Block the membrane to prevent non-specific antibody binding.

    • Incubate the membrane with a primary antibody specific to the target protein (e.g., anti-phospho-IκBα, anti-p65, anti-Lamin B1 for nuclear loading control, anti-GAPDH for total loading control).

    • Wash and incubate with a secondary antibody conjugated to an enzyme (e.g., HRP).

  • Detection: Add a chemiluminescent substrate and capture the signal using an imaging system.

  • Data Analysis: Use densitometry software to quantify the band intensity for the protein of interest. Normalize the intensity to that of the loading control. Compare the levels of the target protein in treated samples to the stimulated control.

References

• 1. youtube.com [youtube.com]
• 2. Methylprednisolone - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. What is the mechanism of Methylprednisolone? [synapse.patsnap.com]
• 4. innoprot.com [innoprot.com]
• 5. go.drugbank.com [go.drugbank.com]
• 6. Methylprednisolone inhibition of TNF-alpha expression and NF-kB activation after spinal cord injury in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The effect of methylprednisolone on cytokine concentration and leukocyte adhesion molecule expression in an isolated cardiopulmonary bypass system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. go.drugbank.com [go.drugbank.com]
• 9. go.drugbank.com [go.drugbank.com]
• 10. Vitamin D - Wikipedia [en.wikipedia.org]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. aacrjournals.org [aacrjournals.org]
• 15. The Calcitriol/Vitamin D Receptor System Regulates Key Immune Signaling Pathways in Chronic Lymphocytic Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. researchgate.net [researchgate.net]
• 18. A Robust In Vitro Screening Assay to Identify NF-κB Inhibitors for Inflammatory Muscle Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. An in vitro cellular bioassay to assess glucocorticoid receptor sensitivity - Nederlandse Vereniging voor Endocrinologie [nve.nl]
• 21. researchgate.net [researchgate.net]
• 22. indigobiosciences.com [indigobiosciences.com]
• 23. Transcriptomic profile induced by calcitriol in CaSki human cervical cancer cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 24. documents.thermofisher.com [documents.thermofisher.com]

The Indispensable Role of Deuterium-Labeled Methotrexate in Modern Drug Development and Clinical Research

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Deuterium-labeled Methotrexate (B535133), a stable isotope-labeled analog of the widely used anti-metabolite, has become an essential tool in the realms of pharmaceutical research and clinical diagnostics. Its primary purpose lies in its application as an internal standard for quantitative bioanalysis, a critical component for ensuring the accuracy and reliability of analytical data. This technical guide delves into the core utility of deuterium-labeled Methotrexate, providing a comprehensive overview of its applications, detailed experimental protocols, and the underlying scientific principles.

Core Application: The Gold Standard Internal Standard in Quantitative Analysis

The most significant application of deuterium-labeled Methotrexate, most commonly as Methotrexate-d3, is its use as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays.[1] An ideal internal standard should mimic the analyte of interest throughout the entire analytical process, from sample preparation to detection, to compensate for any potential variability.[2] Deuterium-labeled compounds are considered the "gold standard" for this purpose because their physicochemical properties are nearly identical to their unlabeled counterparts.[3]

The use of a deuterated internal standard like Methotrexate-d3 significantly enhances the robustness and accuracy of quantitative methods by correcting for:

• Variability in Sample Preparation: Losses during extraction procedures, such as protein precipitation or solid-phase extraction, affect both the analyte and the internal standard equally.

• Matrix Effects in Mass Spectrometry: The co-eluting matrix components in biological samples (e.g., plasma, urine) can suppress or enhance the ionization of the analyte in the mass spectrometer's ion source. Since the deuterated internal standard has the same retention time and ionization characteristics as the analyte, it experiences the same matrix effects, allowing for accurate correction.

• Instrumental Variability: Fluctuations in injection volume and instrument response are effectively normalized by the constant ratio of the analyte to the internal standard.

The workflow for a typical bioanalytical method using a deuterated internal standard is a systematic process designed to ensure the generation of high-quality data.

Bioanalytical Workflow Using Deuterium-Labeled Methotrexate.

Other Key Applications

Beyond its role as an internal standard, deuterium-labeled Methotrexate serves other important purposes in research and development:

• Tracer in Pharmacokinetic and Metabolic Studies: By administering deuterium-labeled Methotrexate, researchers can accurately trace its absorption, distribution, metabolism, and excretion (ADME) profile in vivo. This is particularly valuable for studying the formation of its active metabolites, the methotrexate polyglutamates (MTX-PGs), which play a crucial role in its therapeutic efficacy and toxicity.[4][5]

• Investigating the Deuterium (B1214612) Kinetic Isotope Effect (KIE): The substitution of hydrogen with deuterium creates a stronger chemical bond (C-D vs. C-H). This can slow down metabolic reactions that involve the cleavage of this bond, a phenomenon known as the kinetic isotope effect. While not a primary application for Methotrexate itself in routine analysis, this principle is explored in drug discovery to enhance the metabolic stability and improve the pharmacokinetic profile of new drug candidates.

• Research Tool for Mechanistic Studies: Deuterium-labeled Methotrexate is a valuable tool in preclinical research for elucidating the mechanisms of action of Methotrexate, its interaction with its target enzyme dihydrofolate reductase (DHFR), and its downstream effects on DNA synthesis and cell proliferation.

Mechanism of Action: Inhibition of the Folate Pathway

Methotrexate exerts its therapeutic effect by inhibiting dihydrofolate reductase (DHFR), a key enzyme in the folate metabolism pathway. This pathway is essential for the de novo synthesis of purines and thymidylate, which are vital building blocks for DNA and RNA synthesis. By blocking DHFR, Methotrexate depletes the intracellular pool of tetrahydrofolate (THF), leading to the inhibition of DNA synthesis and cell death.

Inhibition of Dihydrofolate Reductase by Methotrexate.

Experimental Protocols

The following sections provide detailed methodologies for the quantification of Methotrexate in biological matrices using deuterium-labeled Methotrexate as an internal standard.

Sample Preparation: Protein Precipitation

Protein precipitation is a common and straightforward method for extracting Methotrexate from plasma or serum samples.[6]

Protocol:

• To a 100 µL aliquot of plasma or serum sample in a microcentrifuge tube, add 20 µL of the Methotrexate-d3 internal standard working solution (e.g., 500 ng/mL in a methanol-water solution).[7]

• Add 300-500 µL of a cold protein precipitating solvent, such as acetonitrile or a methanol-acetonitrile mixture (1:1, v/v).[6][7]

• Vortex the mixture vigorously for 1-3 minutes to ensure complete protein precipitation.[6]

• Centrifuge the samples at high speed (e.g., 13,000 x g) for 5-10 minutes at room temperature or 4°C to pellet the precipitated proteins.[6][8]

• Carefully transfer the supernatant to a clean tube or a 96-well plate.

• The supernatant can be directly injected into the LC-MS/MS system or further diluted with an appropriate solvent (e.g., 20% methanol (B129727) aqueous solution) before analysis.[7]

LC-MS/MS Analysis

The following table summarizes typical LC-MS/MS parameters for the analysis of Methotrexate and its deuterium-labeled internal standard.

Parameter	Typical Conditions
Liquid Chromatography
LC System	High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system
Column	C18 reversed-phase column (e.g., Synergi Hydro-RP, Zorbax C18)[6][7]
Mobile Phase A	0.1% or 0.2% Formic acid in water or 5 mM Ammonium formate (B1220265) in water[6][7]
Mobile Phase B	Acetonitrile or Methanol[6]
Flow Rate	0.3 - 0.5 mL/min[6][7]
Gradient Elution	A typical gradient would start with a low percentage of organic phase, ramp up to a high percentage to elute the analytes, and then return to initial conditions for re-equilibration.
Injection Volume	5 µL[7]
Mass Spectrometry
Mass Spectrometer	Triple quadrupole mass spectrometer[6]
Ionization Source	Electrospray Ionization (ESI) in positive ion mode[6]
Detection Mode	Multiple Reaction Monitoring (MRM)[7]
MRM Transitions
Methotrexate	m/z 455.1 → 308.1[7]
Methotrexate-d3	m/z 458.2 → 311.1[7]
Source Temperature	350°C[7]
Capillary Voltage	5000 V[7]

Quantitative Data and Method Performance

The use of deuterium-labeled Methotrexate as an internal standard allows for the development of highly accurate and precise bioanalytical methods. The performance of these methods is typically validated according to regulatory guidelines.

Table 1: Typical Performance Characteristics of an LC-MS/MS Method for Methotrexate Quantification using a Deuterated Internal Standard

Parameter	Typical Value/Range	Reference
Linearity (r²)	> 0.99	[4]
Lower Limit of Quantification (LLOQ)	1 - 5 ng/mL	[5][6]
Intra-day Precision (%CV)	< 15%	[4]
Inter-day Precision (%CV)	< 15%	[4]
Accuracy (%Bias)	Within ±15%	[4]
Recovery	> 80%	[6]

Table 2: Pharmacokinetic Parameters of Methotrexate Determined Using a Deuterated Internal Standard

Parameter	Value (Mean ± SD)	Reference
Cmax (ng/mL)	13.49 ± 3.67	[9]
Tmax (hours)	2.75 ± 1.74	[9]
AUC₀₋t (ngh/mL)	125.94 ± 53.09	[9]
AUC₀₋∞ (ngh/mL)	155.80 ± 65.11	[9]
t₁/₂ (hours)	5.34 ± 2.13	[9]
Clearance (L/h)	8.2 - 8.45	[10]
Volume of Distribution (Vc, L)	33.29 - 33.39	[10]

Conclusion

Deuterium-labeled Methotrexate is an indispensable tool for researchers, scientists, and drug development professionals. Its primary role as an internal standard in LC-MS/MS bioanalysis ensures the generation of accurate and reliable data for therapeutic drug monitoring, pharmacokinetic studies, and clinical trials. The near-identical physicochemical properties to the unlabeled drug allow for effective compensation of analytical variability, leading to robust and high-quality results. Furthermore, its application as a tracer in metabolic studies and as a research tool for mechanistic investigations underscores its versatility and importance in advancing our understanding of Methotrexate's pharmacology and in the development of new therapeutic strategies. The detailed protocols and performance data presented in this guide provide a solid foundation for the implementation of analytical methods utilizing deuterium-labeled Methotrexate in a research or clinical setting.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 3. Utilizing Internal Standard Responses to Assess Risk on Reporting Bioanalytical Results from Hemolyzed Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Simultaneous determination of erythrocyte methotrexate polyglutamates by a novel and simple HPLC-MS/MS method with stable isotope-labeled internal standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Measuring methotrexate polyglutamates in red blood cells: a new LC-MS/MS-based method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A Validated HPLC-MS/MS Method for Quantification of Methotrexate and Application for Therapeutic Drug Monitoring in Children and Adults with Non-Hodgkin Lymphoma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Simultaneous Quantification of Methotrexate and Its Metabolite 7-Hydroxy-Methotrexate in Human Plasma for Therapeutic Drug Monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A Rapid Method for Determination of Serum Methotrexate Using Ultra-High-Performance Liquid Chromatography–Tandem Mass Spectrometry and Its Application in Therapeutic Drug Monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 9. brieflands.com [brieflands.com]
• 10. Frontiers | Population pharmacokinetics of high-dose methotrexate in patients with primary central nervous system lymphoma [frontiersin.org]

A Technical Guide to Utilizing Deuterated Tracers in Drug Metabolism Research: The Case of "Medrate-d3"

Disclaimer: The compound "Medrate-d3" is used as a hypothetical example throughout this guide to illustrate the principles of using deuterated stable isotope-labeled tracers in drug metabolism research. There is no publicly available information on a specific drug or tracer with this name. The methodologies, data, and pathways described are representative of the techniques used in the field.

This technical whitepaper provides an in-depth overview of the application of deuterated compounds, exemplified by the hypothetical "Medrate-d3," as tracers in drug metabolism and pharmacokinetic (DMPK) studies. It is intended for researchers, scientists, and professionals in the field of drug development.

Introduction to Stable Isotope Labeled (SIL) Tracers in Drug Discovery

The use of stable isotope-labeled (SIL) compounds is a powerful technique in modern drug discovery and development. By replacing one or more atoms of a drug molecule with their heavier, non-radioactive isotopes (e.g., ²H (D), ¹³C, ¹⁵N), researchers can create a tracer that is chemically identical to the parent drug but physically distinguishable by its mass. This allows for the precise tracking and quantification of the drug and its metabolites in complex biological systems.

Deuterium (B1214612) (D or ²H), a stable isotope of hydrogen, is commonly used for this purpose. A "d3" label, as in our hypothetical "Medrate-d3," typically signifies the replacement of three hydrogen atoms with deuterium atoms. This mass shift is easily detectable by mass spectrometry (MS), making it an ideal tool for metabolic studies.

The "Medrate-d3" Tracer: Principles and Advantages

"Medrate-d3" serves as a model for a deuterated tracer. In a typical study, it would be co-administered with its non-labeled counterpart, "Medrate." The key advantage of this approach is the ability to differentiate the administered drug from its endogenously produced counterparts and to precisely quantify its metabolic fate.

Key Advantages:

• No Isotope Effect (Generally): Deuterium labeling at non-metabolically active sites usually does not alter the drug's physicochemical properties or metabolic profile.

• High Sensitivity and Specificity: Mass spectrometry allows for the clear distinction between the labeled (d3) and unlabeled drug, as well as their respective metabolites.

• Reduced Biological Variability: Co-administration of the tracer and the drug in the same subject allows for direct comparison, minimizing inter-individual variability.

• Enables Microdosing Studies: The high sensitivity of detection allows for the use of very small, pharmacologically inactive doses of the tracer (microdosing).

Experimental Design and Protocols

A common application for deuterated tracers is in human "microdose" or "microtracer" studies, often conducted to gather early human metabolism data.

The following diagram illustrates a typical workflow for a microtracer study using a deuterated compound like "Medrate-d3."

Caption: General workflow for a clinical microtracer study.

This protocol describes a study to determine the absolute bioavailability of an oral formulation of "Medrate" using an intravenous (IV) microdose of "Medrate-d3."

• Subject Enrollment: Healthy volunteers are enrolled after providing informed consent.

• Dosing:

  • Subjects receive a single oral therapeutic dose of unlabeled "Medrate" (e.g., 50 mg).

  • Simultaneously or shortly after, a microdose (e.g., 100 µg) of "Medrate-d3" is administered intravenously.

• Sample Collection:

  • Blood samples are collected at pre-defined intervals (e.g., pre-dose, 0.25, 0.5, 1, 2, 4, 6, 8, 12, 24, 48, and 72 hours post-dose).

  • Plasma is separated by centrifugation and stored at -80°C until analysis.

• Sample Analysis:

  • Plasma samples are thawed and prepared, often using solid-phase extraction (SPE) to isolate the drug and its metabolites.

  • The extracts are analyzed using a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method. The MS is set up to monitor the specific mass-to-charge ratio (m/z) transitions for both "Medrate" and "Medrate-d3."

• Data Calculation:

  • The absolute bioavailability (F) is calculated as the ratio of the dose-normalized Area Under the Curve (AUC) for the oral and IV routes:

    • F (%) = (AUC_oral / AUC_iv) * (Dose_iv / Dose_oral) * 100

Data Presentation and Interpretation

The primary output of such studies is pharmacokinetic data, which can be clearly summarized in tables.

Table 1: Hypothetical Pharmacokinetic Parameters of "Medrate" and "Medrate-d3"

Parameter	Oral "Medrate" (50 mg)	IV "Medrate-d3" (100 µg)
AUC₀-inf (ng·h/mL)	1250	28.5
Cₘₐₓ (ng/mL)	150	95.0
Tₘₐₓ (h)	2.0	0.25
t₁/₂ (h)	8.5	8.6
Clearance (CL) (L/h)	-	3.51
Volume of Distribution (Vd) (L)	-	30.2

Based on this data, the absolute bioavailability (F) would be calculated as: F = (1250 / 28.5) * (0.1 mg / 50 mg) * 100 = 87.7%

Application in Metabolite Identification

Deuterated tracers are invaluable for identifying metabolites. The mass shift of +3 Da (for a d3 label) creates a characteristic isotopic pattern in the mass spectrum, allowing metabolites of the administered drug to be easily distinguished from endogenous background ions.

The diagram below shows a simplified metabolic pathway for "Medrate." The presence of the "Medrate-d3" tracer helps confirm that the identified metabolites originate from the administered drug.

Caption: Isotopic pairing for metabolite identification.

Conclusion

The use of deuterated tracers, represented here by the hypothetical "Medrate-d3," is a cornerstone of modern DMPK research. This technique provides high-quality, reliable data on bioavailability, pharmacokinetics, and metabolic pathways, often with reduced cycle times and lower costs compared to traditional methods. The ability to conduct microtracer studies in humans at an early stage of development allows for critical data to be gathered sooner, facilitating more informed decision-making in the drug development pipeline.

The Kinetic Isotope Effect of Medrate-d3: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is a technical guide illustrating the principles of the kinetic isotope effect (KIE) using "Medrate-d3" as a hypothetical deuterated drug. "Medrate" is a brand name for methylprednisolone (B1676475). While deuterated methylprednisolone is available for research purposes (e.g., as an internal standard), extensive public data on the pharmacokinetics of a specifically developed "Medrate-d3" for therapeutic use is not available. The data and experimental protocols presented herein are illustrative and based on established principles of drug metabolism and pharmacokinetics.

Introduction to the Kinetic Isotope Effect in Drug Development

The kinetic isotope effect is a phenomenon where the rate of a chemical reaction is altered when an atom in a reactant is replaced with one of its isotopes. In pharmaceutical sciences, the substitution of hydrogen (¹H) with its heavier, stable isotope deuterium (B1214612) (²H or D) can significantly impact a drug's metabolic fate. The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond. If the cleavage of a C-H bond is the rate-limiting step in a drug's metabolism, replacing it with a C-D bond can slow down this process. This can lead to a more favorable pharmacokinetic profile, including a longer half-life, increased exposure, and potentially a reduced dosing frequency or improved safety profile.[1]

Medrate (methylprednisolone) is a synthetic glucocorticoid with potent anti-inflammatory and immunosuppressive properties.[2] It is metabolized in the liver, primarily by cytochrome P450 3A4 (CYP3A4) enzymes.[3][4][5] This guide explores the theoretical underpinnings and potential implications of the kinetic isotope effect on Medrate-d3, a deuterated form of methylprednisolone.

Metabolism of Methylprednisolone and the Rationale for Deuteration

Methylprednisolone undergoes extensive hepatic metabolism to form inactive metabolites. The primary pathway involves hydroxylation reactions catalyzed by CYP3A4.[4][6] The major metabolites are 20α-hydroxymethylprednisolone and 20β-hydroxymethylprednisolone.[4]

The "d3" designation in Medrate-d3 suggests the replacement of three hydrogen atoms with deuterium on a methyl group. A logical site for this modification to elicit a significant kinetic isotope effect would be a position susceptible to metabolic attack.

Proposed Metabolic Pathway of Methylprednisolone

The following diagram illustrates a simplified metabolic pathway for methylprednisolone.

Caption: Simplified metabolic pathway of Methylprednisolone.

Hypothetical Pharmacokinetic Profile of Medrate vs. Medrate-d3

Deuteration at a primary metabolic site of methylprednisolone is expected to decrease the rate of metabolism, leading to a more favorable pharmacokinetic profile for Medrate-d3 compared to Medrate. The following tables present hypothetical pharmacokinetic data to illustrate this concept.

Table 1: Comparative Pharmacokinetic Parameters (Single Oral Dose)

Parameter	Medrate	Medrate-d3	Fold Change
Tmax (h)	1.5 - 2.5	1.8 - 2.8	~1.1
Cmax (ng/mL)	150	225	1.5
AUC (0-inf) (ng·h/mL)	900	1800	2.0
t1/2 (h)	2.5	5.0	2.0
CL/F (L/h)	30	15	0.5

Tmax: Time to maximum plasma concentration; Cmax: Maximum plasma concentration; AUC: Area under the plasma concentration-time curve; t1/2: Elimination half-life; CL/F: Apparent oral clearance.

Table 2: Hypothetical In Vitro Metabolic Stability in Human Liver Microsomes

Compound	Intrinsic Clearance (CLint, µL/min/mg protein)
Medrate	100
Medrate-d3	45

Experimental Protocols for Assessing the Kinetic Isotope Effect

To empirically determine the kinetic isotope effect of Medrate-d3, a series of in vitro and in vivo experiments would be necessary.

In Vitro Metabolism Studies

Objective: To compare the rate of metabolism of Medrate and Medrate-d3 in a controlled environment.

Methodology:

• Incubation: Medrate and Medrate-d3 (at various concentrations) are incubated separately with human liver microsomes, a source of drug-metabolizing enzymes. The incubation mixture also contains NADPH as a cofactor for CYP enzymes.

• Time Points: Aliquots are taken at multiple time points (e.g., 0, 5, 15, 30, 60 minutes).

• Quenching: The reaction is stopped at each time point by adding a quenching solution (e.g., cold acetonitrile).

• Analysis: The samples are analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to quantify the remaining parent drug (Medrate or Medrate-d3).

• Data Analysis: The rate of disappearance of the parent drug is used to calculate the intrinsic clearance.

In Vivo Pharmacokinetic Studies in Animal Models

Objective: To compare the pharmacokinetic profiles of Medrate and Medrate-d3 in a living organism.

Methodology:

• Animal Model: A suitable animal model (e.g., rats or dogs) is selected.

• Dosing: Two groups of animals receive either Medrate or Medrate-d3 at the same molar dose, typically administered orally or intravenously.

• Blood Sampling: Blood samples are collected at predetermined time points (e.g., pre-dose, and at 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose).

• Plasma Preparation: Plasma is separated from the blood samples by centrifugation.

• Bioanalysis: Plasma concentrations of Medrate and Medrate-d3 are quantified using a validated LC-MS/MS method.

• Pharmacokinetic Analysis: The plasma concentration-time data is used to determine key pharmacokinetic parameters such as Cmax, Tmax, AUC, t1/2, and clearance.

Experimental Workflow Diagram

The following diagram outlines the workflow for a typical study investigating the kinetic isotope effect.

Caption: Workflow for KIE assessment of Medrate-d3.

Potential Clinical Implications

A significant kinetic isotope effect for Medrate-d3 could translate into several clinical advantages:

• Improved Half-Life: A longer half-life could lead to less frequent dosing, improving patient compliance.

• Increased Bioavailability: Slower first-pass metabolism could result in higher systemic exposure from a given dose.

• Reduced Metabolite-Related Toxicity: If any metabolites of methylprednisolone were associated with adverse effects, their reduced formation could improve the drug's safety profile.

• More Predictable Pharmacokinetics: A lower clearance rate could lead to less inter-individual variability in drug exposure.

Conclusion

The application of the kinetic isotope effect through deuteration represents a promising strategy for optimizing the pharmacokinetic properties of established drugs. For a compound like methylprednisolone, which undergoes significant CYP3A4-mediated metabolism, a deuterated analog such as the hypothetical Medrate-d3 could offer a clinically meaningful improvement in its therapeutic profile. The in-depth technical evaluation through the experimental protocols outlined in this guide would be essential to quantify the magnitude of the kinetic isotope effect and to ascertain the potential clinical benefits of Medrate-d3. Further research and clinical studies would be required to validate these hypothetical advantages.

References

• 1. The kinetic isotope effect in the search for deuterated drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Methylprednisolone - Wikipedia [en.wikipedia.org]
• 3. m.youtube.com [m.youtube.com]
• 4. labeling.pfizer.com [labeling.pfizer.com]
• 5. go.drugbank.com [go.drugbank.com]
• 6. What is the mechanism of Methylprednisolone? [synapse.patsnap.com]

The Chemical Synthesis and Purification of Medrate-d3: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical synthesis and purification of Medrate-d3, a deuterated analog of Medroxyprogesterone (B1676146) Acetate (B1210297) (MPA). Medrate-d3 serves as an invaluable internal standard for quantitative analysis by mass spectrometry, ensuring accuracy and precision in pharmacokinetic and metabolic studies. This document details the synthetic pathway, purification protocols, and analytical applications of this isotopically labeled steroid.

Synthetic Pathway of Medrate-d3

The synthesis of Medrate-d3, or 6α-(methyl-d3)-17α-hydroxyprogesterone acetate, is a multi-step process that adapts established methods for the synthesis of Medroxyprogesterone Acetate. The key isotopic labeling step involves the introduction of a trideuterated methyl group via a Grignard reaction.

The general synthetic route begins with 17α-hydroxyprogesterone and proceeds through several key transformations, including ketal protection, epoxidation, Grignard reaction with a deuterated reagent, deprotection and rearrangement, and finally, acetylation. A patent for the non-deuterated compound outlines a similar multi-step process involving ketalation, epoxidation, Grignard reaction, hydrolysis, hydrogenation, and acetylation[1]. A more specific method for the synthesis of deuterated medroxyprogesterone derivatives involves the opening of an epoxide ring using [2H3]methyl magnesium iodide[2][3].

Logical Flow of Medrate-d3 Synthesis

Caption: A logical workflow for the multi-step synthesis of Medrate-d3.

Experimental Protocols

The following protocols are based on established methods for the synthesis of medroxyprogesterone acetate and its deuterated analogs.

Synthesis of 6α-(Methyl-d3)-17α-hydroxyprogesterone

• Ketal Protection: 17α-hydroxyprogesterone is reacted with ethylene glycol in the presence of a catalytic amount of p-toluenesulfonic acid in a suitable solvent like toluene (B28343) to protect the 3 and 20-keto groups, forming the 3,20-bis(ethyleneketal) derivative[3].

• Epoxidation: The protected steroid is then treated with an oxidizing agent such as meta-chloroperoxybenzoic acid (m-CPBA) to form the 5β,6β-epoxide[3].

• Grignard Reaction: The crucial deuteration step involves the reaction of the epoxide with [2H3]methyl magnesium iodide. This Grignard reagent opens the epoxide ring, introducing the trideuterated methyl group at the 6β position[2][3].

• Deprotection and Rearrangement: The resulting 6β-(methyl-d3)-5α,17α-dihydroxy intermediate is treated with acid (e.g., hydrochloric acid in chloroform) to remove the ketal protecting groups and induce an elimination of the 5α-hydroxyl group and rearrangement to the more stable 6α-methyl configuration, yielding 6α-(methyl-d3)-17α-hydroxyprogesterone[3].

Acetylation to Medrate-d3

The final step is the acetylation of the 17α-hydroxyl group. This is typically achieved by reacting the 6α-(methyl-d3)-17α-hydroxyprogesterone with acetic anhydride and a catalytic amount of p-toluenesulfonic acid in acetic acid[3].

Purification of Medrate-d3

Purification of the crude Medrate-d3 is critical to ensure its suitability as an internal standard. A combination of chromatographic techniques and crystallization is generally employed.

• Chromatography:

  • Silica (B1680970) Gel Chromatography: The crude product is often first purified by column chromatography on silica gel to separate the desired product from unreacted starting materials and byproducts[3].

  • High-Performance Liquid Chromatography (HPLC): For higher purity, reversed-phase HPLC is a powerful technique. A C18 column with a mobile phase gradient of water and acetonitrile (B52724) or methanol (B129727) is commonly used for steroid purification[4][5].

• Crystallization: The final purification step typically involves crystallization from a suitable solvent system (e.g., acetone/hexane or ethanol/water) to obtain a highly pure, crystalline product.

Quantitative Data

The following table summarizes typical yields and purity data for the synthesis of medroxyprogesterone acetate and its deuterated analog. It is important to note that yields can vary depending on the scale of the reaction and specific conditions.

Step	Product	Typical Yield	Purity	Reference
Acetylation	[2H3]Medroxyprogesterone Acetate	60% (based on [2H3]medroxyprogesterone)	>98%	[3]
Overall Synthesis	Medroxyprogesterone Acetate	~61%	>99% (by HPLC)	[6]
Acetylation	Medroxyprogesterone Acetate	115.3% (crude)	204-207°C (melting point)	[1]

Application as an Internal Standard

Medrate-d3 is primarily used as an internal standard in isotope dilution mass spectrometry for the accurate quantification of medroxyprogesterone acetate in biological matrices. The near-identical chemical and physical properties of Medrate-d3 to the unlabeled analyte ensure that it behaves similarly during sample preparation, chromatography, and ionization, thus compensating for matrix effects and variations in instrument response[7].

Workflow for Quantitative Analysis using Medrate-d3

References

• 1. CN102911233A - Synthesis method of medroxyprogesterone acetate - Google Patents [patents.google.com]
• 2. Synthesis of deuterium-labelled medroxyprogesterone, megestrol and melengestrol derivatives - Analyst (RSC Publishing) [pubs.rsc.org]
• 3. Synthesis of deuterium-labelled medroxyprogesterone, megestrol and melengestrol derivatives - Analyst (RSC Publishing) [pubs.rsc.org]
• 4. Forced degradation studies of medroxyprogesterone acetate injectable suspensions (150 mg/ml) with implementation of HPLC, mass spectrometry, and QSAR techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Analytical Method Validation of High-Performance Liquid Chromatography and Stability-Indicating Study of Medroxyprogesterone Acetate Intravaginal Sponges - PMC [pmc.ncbi.nlm.nih.gov]
• 6. CN114057821A - Preparation method of medroxyprogesterone acetate for perimenopausal syndrome - Google Patents [patents.google.com]
• 7. benchchem.com [benchchem.com]

Medrate-d3: A Technical Guide to Stability and Storage

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the stability and recommended storage conditions for Medrate-d3, a deuterated form of methylprednisolone (B1676475). The information presented herein is critical for maintaining the integrity, potency, and safety of this active pharmaceutical ingredient (API) throughout its lifecycle, from early-stage development to clinical application. The stability data is primarily based on studies of methylprednisolone, as the stability profiles of deuterated and non-deuterated forms of a molecule are generally comparable.

Chemical and Physical Properties

Medrate-d3, also known as Medrone-d3 or Medrol-d3, is a synthetic glucocorticoid.[1] It is an off-white to pale solid with a melting point of over 208°C (with decomposition).[1][2] As a stable isotope-labeled compound, it is often used as an internal standard in quantitative analyses.[3]

Stability Profile

The stability of Medrate-d3, inferred from studies on methylprednisolone, is influenced by several environmental factors, including temperature, light, and pH.

Thermal Stability

Elevated temperatures can accelerate the degradation of methylprednisolone.[4][5] In a study on methylprednisolone sodium succinate (B1194679), a loss of approximately 8% was observed after two days and 13% after three days at 23°C.[1] However, when stored at 4°C, it exhibited acceptable stability for up to 21 days.[1]

Photostability

Exposure to light can lead to the formation of specific degradation products.[4][5] Therefore, it is crucial to protect Medrate-d3 from light during storage and handling.[6]

pH Stability

The stability of methylprednisolone is pH-dependent. The minimum rate of hydrolysis occurs at approximately pH 3.5.[5] Both acidic and alkaline conditions can promote degradation.

Degradation Pathways

Forced degradation studies on methylprednisolone have identified several key degradation pathways, including hydrolysis, oxidation, and epimerization.[7]

• Hydrolysis: The ester linkage in derivatives like methylprednisolone sodium succinate is susceptible to hydrolysis, yielding free methylprednisolone.[5]

• Oxidation: The dihydroxyacetone side chain can be oxidized, potentially leading to the formation of carboxylic acid derivatives.[7]

• Acid- and Base-Catalyzed Degradation: Acidic conditions can lead to epimerization and side-chain cleavage, while basic conditions can cause isomerization and rearrangement.[7]

Below is a diagram illustrating the general degradation pathways of methylprednisolone.

Caption: General degradation pathways of methylprednisolone under various stress conditions.

Recommended Storage Conditions

Based on the available stability data for methylprednisolone, the following storage conditions are recommended for Medrate-d3 to ensure its long-term stability:

Condition	Recommendation
Temperature	Store at controlled room temperature (20°C to 25°C or 68°F to 77°F) for unreconstituted product.[6] For solutions, refrigerated storage (2°C to 8°C) is recommended to prolong stability.
Light	Protect from light at all times.[6]
Humidity	Store in a dry place to prevent moisture-induced degradation.
Packaging	Use well-closed, light-resistant containers.

Experimental Protocols

The following are generalized protocols for conducting stability studies on Medrate-d3, based on established methods for methylprednisolone and ICH guidelines.[7]

Forced Degradation Study

A forced degradation study is essential to identify potential degradation products and establish the stability-indicating nature of analytical methods.

Caption: Workflow for a forced degradation study of Medrate-d3.

Protocol:

• Acid Degradation:

  • Dissolve Medrate-d3 in a suitable solvent.

  • Add 0.01N to 5N HCl.[7]

  • Reflux the mixture at 80°C for 2-5 hours.[7]

  • Cool to room temperature and neutralize with NaOH.[7]

  • Dilute to a final concentration and analyze by HPLC.

• Base Degradation:

  • Dissolve Medrate-d3 in a suitable solvent.

  • Add 0.01N to 1N NaOH.[7]

  • Reflux the mixture at 80°C for 2 hours.[7]

  • Cool to room temperature and neutralize with HCl.

  • Dilute to a final concentration and analyze by HPLC.

• Oxidative Degradation:

  • Dissolve Medrate-d3 in a suitable solvent.

  • Add 3% to 35% H₂O₂.[7]

  • Keep at room temperature for 24 hours.[7]

  • Dilute to a final concentration and analyze by HPLC.

• Thermal Degradation:

  • Expose the solid drug substance to dry heat at 80°C for 48 hours.[7]

  • Dissolve the stressed sample in a suitable solvent, dilute, and analyze by HPLC.

• Photodegradation:

  • Expose the drug substance to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter, as per ICH Q1B guidelines.

  • Analyze the sample by HPLC.

Long-Term Stability Testing

Long-term stability studies are performed under recommended storage conditions to establish the shelf-life of the drug substance.

Protocol:

• Store samples of Medrate-d3 under the recommended long-term storage conditions (e.g., 25°C/60% RH or 30°C/65% RH).[4]

• Withdraw samples at specified time points (e.g., 0, 3, 6, 9, 12, 18, 24, and 36 months).[4]

• Analyze the samples for appearance, assay, degradation products, and other relevant quality attributes using a validated stability-indicating analytical method (e.g., HPLC).

Accelerated Stability Testing

Accelerated stability studies are conducted under stressed conditions to predict the long-term stability of the drug substance.

Protocol:

• Store samples of Medrate-d3 under accelerated storage conditions (e.g., 40°C/75% RH).[4]

• Withdraw samples at specified time points (e.g., 0, 1, 2, 3, and 6 months).

• Analyze the samples using the same methods as for long-term stability testing.

Analytical Methodologies

A stability-indicating analytical method is crucial for accurately assessing the stability of Medrate-d3. High-Performance Liquid Chromatography (HPLC) is the most common and reliable technique for this purpose.

Example HPLC Method: [8]

• Column: C18 (e.g., 100 mm x 4.6 mm, 3.5 µm particle size)

• Mobile Phase: Isocratic elution with a mixture of 1 g/L Ammonium acetate (B1210297) and Acetonitrile (67:33 v/v)

• Flow Rate: 1.5 mL/min

• Column Temperature: 50°C

• Detection Wavelength: 254 nm

• Injection Volume: 10 µL

Data Presentation

The following tables summarize the expected degradation of methylprednisolone under various stress conditions, which can be used as a proxy for Medrate-d3 stability.

Table 1: Summary of Forced Degradation Conditions and Illustrative Degradation [7]

Stress Condition	Reagent/Condition	Duration	Temperature	Potential Degradation Products	Illustrative Degradation (%)
Acid Hydrolysis	0.01N - 5N HCl	2 - 5 hours	80°C	Epimerization, side-chain cleavage products	15 - 30
Base Hydrolysis	0.01N - 1N NaOH	2 hours	80°C	Isomerization, rearrangement products	20 - 40
Oxidative Degradation	3% - 35% H₂O₂	24 hours	Room Temp	Oxidation of the dihydroxyacetone side chain	10 - 25
Thermal Degradation	Dry Heat	48 hours	80°C	Dehydration and other related substances	5 - 15

Table 2: Stability of Methylprednisolone Sodium Succinate in Solution [1]

Storage Temperature	Duration	Percent Loss
23°C	2 days	~8%
23°C	3 days	~13%
4°C	21 days	<10%
4°C	30 days	>10%

Conclusion

The stability of Medrate-d3 is a critical factor in its development and use. While specific stability data for Medrate-d3 is not extensively available, the data from its non-deuterated counterpart, methylprednisolone, provides a strong basis for understanding its stability profile. Proper storage conditions, particularly protection from light and elevated temperatures, are essential to maintain the quality and efficacy of Medrate-d3. The experimental protocols and analytical methods outlined in this guide provide a framework for researchers and drug development professionals to conduct robust stability studies and ensure the integrity of this important pharmaceutical compound.

References

• 1. Stability of methylprednisolone sodium succinate in autodose infusion system bags - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. [PDF] Methylprednisolone and its related substances in freeze dried powders for injections | Semantic Scholar [semanticscholar.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. pfizermedical.com [pfizermedical.com]
• 7. benchchem.com [benchchem.com]
• 8. asianpubs.org [asianpubs.org]

Protocols & Analytical Methods

Application Note: High-Throughput Quantification of Methylprednisolone in Human Plasma using Medrate-d3 as an Internal Standard by LC-MS/MS

Abstract

This application note presents a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of methylprednisolone (B1676475) in human plasma. The use of a stable isotope-labeled internal standard, Medrate-d3 (Methylprednisolone-d3), ensures high accuracy and precision by compensating for matrix effects and variability during sample preparation. The described protocol utilizes a straightforward protein precipitation method for sample cleanup, followed by rapid chromatographic separation on a C18 reversed-phase column. Detection is achieved using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. This method is suitable for high-throughput bioanalytical applications, including pharmacokinetic studies and clinical research.

Introduction

Methylprednisolone is a synthetic glucocorticoid with potent anti-inflammatory and immunosuppressive properties. It is widely used in the treatment of various conditions, including autoimmune diseases, allergic reactions, and inflammatory disorders. Accurate and reliable quantification of methylprednisolone in biological matrices is crucial for pharmacokinetic and pharmacodynamic (PK/PD) studies, as well as for therapeutic drug monitoring.

LC-MS/MS has become the gold standard for bioanalysis due to its high sensitivity, selectivity, and speed. The use of a stable isotope-labeled internal standard (SIL-IS), such as Medrate-d3, is a critical component of a robust LC-MS/MS assay. Since a SIL-IS has nearly identical physicochemical properties to the analyte, it co-elutes and experiences similar ionization suppression or enhancement in the mass spectrometer source. This allows for accurate correction of variations that may occur during sample preparation and analysis, leading to highly reliable quantitative results.[1][2]

This application note provides a detailed protocol for the extraction and quantification of methylprednisolone in human plasma using Medrate-d3 as the internal standard.

Experimental

Materials and Reagents

• Methylprednisolone analytical standard (≥98% purity)

• Medrate-d3 (Methylprednisolone-d3) internal standard (≥98% purity)

• HPLC-grade acetonitrile (B52724) and methanol (B129727)

• LC-MS grade formic acid

• Ultrapure water (18.2 MΩ·cm)

• Drug-free human plasma (K2EDTA as anticoagulant)

Standard and Quality Control (QC) Sample Preparation

• Stock Solutions: Prepare primary stock solutions of methylprednisolone and Medrate-d3 in methanol at a concentration of 1 mg/mL.

• Working Solutions:

  • Prepare a series of methylprednisolone working solutions by serially diluting the stock solution with a 50:50 (v/v) mixture of acetonitrile and water to create calibration standards.

  • Prepare a separate set of working solutions from a different stock weighing for QC samples (Low, Mid, and High concentrations).

  • Dilute the Medrate-d3 stock solution with 50:50 acetonitrile/water to a final working concentration of 500 ng/mL.

• Calibration Standards and QC Samples: Spike 95 µL of blank human plasma with 5 µL of the appropriate methylprednisolone working solution to achieve the desired calibration concentrations. Prepare QC samples at low, medium, and high concentrations in the same manner.

Sample Preparation (Protein Precipitation)

The following workflow diagram illustrates the sample preparation protocol for plasma samples.

Figure 1: Protein Precipitation Workflow for Plasma Samples.

Protocol Steps:

• Aliquot 100 µL of plasma sample, calibration standard, or QC sample into a microcentrifuge tube.

• Add 20 µL of the Medrate-d3 internal standard working solution (500 ng/mL).

• Vortex the mixture for 15 seconds.

• Add 300 µL of acetonitrile to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 13,000 rpm for 5 minutes at 4°C.

• Carefully transfer the supernatant to an autosampler vial.

• Inject an appropriate volume (e.g., 10 µL) into the LC-MS/MS system.

LC-MS/MS Conditions

Liquid Chromatography:

Parameter	Condition
Column	C18 Reversed-Phase, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Flow Rate	0.4 mL/min
Gradient	5% B to 95% B over 3 min, hold for 1 min, re-equilibrate
Injection Volume	10 µL
Column Temperature	40 °C

Mass Spectrometry:

Parameter	Condition
Mass Spectrometer	Triple Quadrupole
Ionization Source	Electrospray Ionization (ESI), Positive Ion Mode
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temp	400 °C
Gas Flow Rates	Optimized for the specific instrument

MRM Transitions:

Analyte	Precursor Ion (m/z)	Product Ion(s) (m/z)
Methylprednisolone	375.2	161.1, 135.1
Medrate-d3 (IS)	377.2	161.1, 135.1

Results and Discussion

Linearity, Accuracy, and Precision

The method was validated over a concentration range of 5 to 500 ng/mL for methylprednisolone in human plasma. The calibration curve was linear with a correlation coefficient (r²) of >0.99. The accuracy and precision of the method were evaluated using QC samples at three concentration levels.

QC Level	Nominal Conc. (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Precision (%CV)	Inter-day Accuracy (%)
LQC	15	< 10%	90-110%	< 10%	90-110%
MQC	150	< 10%	90-110%	< 10%	90-110%
HQC	400	< 10%	90-110%	< 10%	90-110%

Data presented here are representative and should be established for each individual laboratory.

Methylprednisolone Signaling Pathway

Methylprednisolone exerts its therapeutic effects by modulating gene expression through its interaction with the glucocorticoid receptor (GR). The following diagram illustrates the simplified signaling pathway.

Figure 2: Simplified Methylprednisolone Signaling Pathway.

Upon entering the cell, methylprednisolone binds to the cytosolic glucocorticoid receptor. This complex then translocates to the nucleus, where it binds to glucocorticoid response elements on the DNA. This interaction leads to the upregulation of anti-inflammatory genes and the downregulation of pro-inflammatory genes, resulting in the desired therapeutic effect.[3]

Conclusion

This application note describes a simple, rapid, and robust LC-MS/MS method for the quantification of methylprednisolone in human plasma using Medrate-d3 as an internal standard. The protein precipitation sample preparation is straightforward and suitable for high-throughput analysis. The method demonstrates excellent linearity, accuracy, and precision, making it well-suited for pharmacokinetic studies and clinical research in the field of drug development.

References

• 1. A rapid and sensitive LC-ESI-MS/MS method for detection and quantitation of methylprednisolone and methylprednisolone acetate in rat plasma after intra-articular administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. What is the mechanism of Methylprednisolone? [synapse.patsnap.com]

Application Notes and Protocols for Medrate-d3 Analysis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the sample preparation of Medrate-d3 for quantitative analysis. Given that Medrate-d3 is a deuterated compound, it is primarily utilized as an internal standard in pharmacokinetic and bioanalytical studies. The following methods are established techniques for the extraction of small molecules from biological matrices, particularly plasma and serum, and are applicable for the analysis of Medrate-d3 alongside its non-labeled counterpart.

The three primary sample preparation techniques detailed are Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE). Each method offers distinct advantages concerning simplicity, selectivity, and throughput.

Data Presentation: Comparison of Sample Preparation Techniques

The selection of a sample preparation method is critical and often depends on the desired analytical sensitivity, sample throughput, and the complexity of the biological matrix. Below is a summary of typical performance data for the described techniques, based on the analysis of analogous small molecules in plasma.

Technique	Analyte Recovery	Relative Standard Deviation (RSD)	Matrix Effect	Throughput
Protein Precipitation	80-105%	< 15%	High potential for ion suppression/enhancement	High
Liquid-Liquid Extraction	70-95%	< 10%	Moderate, cleaner extracts than PPT	Moderate
Solid-Phase Extraction	> 85%	< 10%	Low, provides the cleanest extracts	Low to Moderate

Experimental Protocols

Protein Precipitation (PPT)

Protein precipitation is a rapid and straightforward method for removing proteins from biological samples, making it suitable for high-throughput analysis.[1] This technique involves the addition of an organic solvent to the sample, which denatures and precipitates the proteins.[1]

Protocol: Protein Precipitation with Acetonitrile (B52724)

Materials:

• Human plasma (or other biological matrix)

• Medrate-d3 internal standard solution

• Acetonitrile (HPLC or LC-MS grade)

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Microcentrifuge

Procedure:

• Sample Aliquoting: Pipette 100 µL of the plasma sample into a clean microcentrifuge tube.

• Internal Standard Spiking: Add the appropriate volume of Medrate-d3 internal standard working solution to the plasma sample.

• Precipitation: Add 300 µL of cold acetonitrile (a 3:1 ratio of solvent to sample is common) to the microcentrifuge tube.

• Mixing: Cap the tube and vortex vigorously for 1 minute to ensure complete protein precipitation.[1]

• Centrifugation: Centrifuge the sample at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.[1]

• Supernatant Collection: Carefully collect the supernatant, which contains the analyte of interest, and transfer it to a clean tube or a 96-well plate for analysis by LC-MS/MS.

Caption: Protein Precipitation Workflow

Liquid-Liquid Extraction (LLE)

Liquid-liquid extraction separates compounds based on their relative solubilities in two different immiscible liquids. It is a more selective method than protein precipitation and results in a cleaner extract. Supported Liquid Extraction (SLE) is a modern alternative that simplifies the LLE process by immobilizing the aqueous sample on a solid support.[2]

Protocol: Supported Liquid Extraction (SLE)

Materials:

• Human plasma

• Medrate-d3 internal standard solution

• Water:Isopropanol (50:50, v/v)

• Heptane (B126788) (or other suitable organic solvent)

• ISOLUTE® SLE+ supported liquid extraction plate or column[2]

• Collection plate or tubes

• Evaporation system (e.g., nitrogen evaporator)

• Reconstitution solvent (e.g., mobile phase)

Procedure:

• Sample Pre-treatment: In a separate tube, dilute 150 µL of human plasma with 150 µL of a water:isopropanol (50:50, v/v) solution containing the Medrate-d3 internal standard. Vortex for 1 minute.[2]

• Sample Loading: Load the 300 µL of the pre-treated sample onto the SLE+ plate. Allow the sample to absorb into the sorbent for 5 minutes.[2]

• Analyte Elution:

  • Add 750 µL of heptane to the plate and allow it to soak for 5 minutes.[2]

  • Apply a second aliquot of 750 µL of heptane and let it soak for another 5 minutes.[2]

  • Apply a gentle pulse of vacuum or positive pressure to elute the entire sample into a clean collection plate.[2]

• Post-Extraction: Evaporate the eluate to dryness at room temperature under a stream of nitrogen.[2]

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase, vortex gently, and the sample is ready for injection.[2]

Caption: Supported Liquid Extraction Workflow

Solid-Phase Extraction (SPE)

Solid-phase extraction is a highly selective sample preparation technique that can effectively remove matrix interferences and concentrate the analyte of interest.[3] The choice of SPE sorbent is critical and depends on the physicochemical properties of the analyte. For a small molecule like Medrate-d3, a reversed-phase sorbent is a common choice.

Protocol: Reversed-Phase Solid-Phase Extraction

Materials:

• Human plasma

• Medrate-d3 internal standard solution

• Methanol (B129727) (HPLC grade)

• Deionized water

• Aqueous solution for equilibration (e.g., 2.0 mM ammonium (B1175870) formate, pH 3.0)[3]

• Washing solution (e.g., 5-10% methanol in water)[3]

• Elution solvent (e.g., acetonitrile or methanol)[3]

• Reversed-phase SPE cartridges (e.g., C18)

• SPE manifold

• Evaporation system

• Reconstitution solvent

Procedure:

• Sample Pre-treatment: Spike the plasma sample with the Medrate-d3 internal standard.

• SPE Cartridge Conditioning:

  • Place the SPE cartridges on the manifold.

  • Condition the cartridges by passing 1 mL of methanol through the sorbent bed.[3]

  • Follow with 1 mL of deionized water. Do not allow the sorbent to go dry.[3]

• Equilibration: Equilibrate the cartridges by passing 1 mL of the aqueous equilibration solution through the sorbent bed.[3]

• Sample Loading: Load the pre-treated plasma sample onto the conditioned and equilibrated SPE cartridge at a slow, steady flow rate (approximately 1 mL/min).[3]

• Washing: Wash the cartridge with 1 mL of the washing solution to remove polar interferences.[3]

• Elution: Elute Medrate-d3 from the cartridge by passing 1 mL of the elution solvent through the sorbent bed into a clean collection tube.[3]

• Post-Extraction: Evaporate the eluate to dryness and reconstitute in a suitable solvent for analysis.

Caption: Solid-Phase Extraction Workflow

Derivatization for GC-MS Analysis

For analysis by Gas Chromatography-Mass Spectrometry (GC-MS), derivatization may be necessary to increase the volatility and thermal stability of Medrate-d3.[4] Trimethylsilyl (TMS) derivatization is a common technique for compounds containing hydroxyl or amine groups.[4]

Protocol: Trimethylsilyl (TMS) Derivatization

• After extraction and evaporation to dryness, add a silylating agent such as N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS) to the dried extract.

• Incubate the mixture at a specific temperature (e.g., 60-75°C) for a set time (e.g., 30-60 minutes) to ensure complete derivatization.

• The derivatized sample can then be directly injected into the GC-MS system.

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. benchchem.com [benchchem.com]
• 4. Using gas chromatography and mass spectrometry to determine 25-hydroxyvitamin D levels for clinical assessment of vitamin D deficiency - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Throughput Analysis of Methotrexate and its Metabolites in Human Plasma by LC-MS/MS

Abstract

This application note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the simultaneous quantification of methotrexate (B535133) (MTX) and its primary metabolites, 7-hydroxymethotrexate (7-OH-MTX) and 2,4-diamino-N¹⁰-methylpteroic acid (DAMPA), in human plasma. A simple protein precipitation extraction procedure followed by a rapid chromatographic separation provides a high-throughput solution for therapeutic drug monitoring (TDM) and pharmacokinetic studies. The method was validated according to industry guidelines and demonstrates excellent linearity, accuracy, precision, and recovery.

Introduction

Methotrexate (MTX) is a folate antagonist widely used in the treatment of various cancers and autoimmune diseases.[1][2][3] Therapeutic drug monitoring of MTX is crucial to ensure efficacy while minimizing dose-related toxicities.[1][3] MTX is metabolized in the liver to 7-hydroxymethotrexate (7-OH-MTX) and in the intestine to 2,4-diamino-N¹⁰-methylpteroic acid (DAMPA).[2] Monitoring the levels of these metabolites is important as they can contribute to the overall therapeutic and toxicological profile of the drug. Traditional immunoassays for MTX can suffer from cross-reactivity with these metabolites, leading to inaccurate measurements.[4] LC-MS/MS offers superior selectivity and sensitivity, allowing for the precise and simultaneous quantification of MTX and its metabolites.[4][5] This application note provides a detailed protocol for a high-throughput LC-MS/MS method suitable for clinical research and drug development professionals.

Experimental

Materials and Reagents

• Methotrexate (MTX), 7-hydroxymethotrexate (7-OH-MTX), and 2,4-diamino-N¹⁰-methylpteroic acid (DAMPA) reference standards were purchased from a certified supplier.

• Methotrexate-d3 (MTX-d3) was used as the internal standard (IS).[1][3]

• LC-MS grade acetonitrile, methanol (B129727), and formic acid were obtained from a reputable chemical supplier.

• Human plasma was sourced from an accredited biobank.

Sample Preparation

A protein precipitation method was employed for sample extraction.[1][6] To 100 µL of plasma sample, 300 µL of methanol containing the internal standard (MTX-d3) was added. The mixture was vortexed for 1 minute and then centrifuged at 13,000 x g for 5 minutes.[5] The supernatant was transferred to a new microcentrifuge tube and an aliquot was injected into the LC-MS/MS system.

Liquid Chromatography

Chromatographic separation was achieved on a C18 reversed-phase column (e.g., Agilent ZORBAX C18, 2.1 x 100 mm, 3.5 µm) maintained at 35 °C.[5] A gradient elution was performed with a mobile phase consisting of 0.2% formic acid in water (A) and methanol (B) at a flow rate of 0.3 mL/min.[5]

Table 1: Chromatographic Gradient

Time (min)	%A	%B
0.0	95	5
1.0	95	5
2.5	20	80
2.6	95	5
3.5	95	5

Mass Spectrometry

A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source operating in positive ion mode was used for detection. The multiple reaction monitoring (MRM) transitions for the analytes and internal standard are listed in Table 2.

Table 2: MRM Transitions and Mass Spectrometer Parameters

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Methotrexate (MTX)	455.1	308.1	13
7-OH-MTX	471.0	324.1	8
DAMPA	326.2	175.1	-
MTX-d3 (IS)	458.2	311.1	17

Collision energy for DAMPA should be optimized on the specific instrument used.

Source parameters such as gas temperature, gas flow, nebulizer pressure, and capillary voltage were optimized to achieve maximum signal intensity.[5]

Results and Discussion

Method Validation

The LC-MS/MS method was validated for linearity, accuracy, precision, and recovery.

• Linearity: The method demonstrated excellent linearity over the concentration range of 5.0 to 10,000.0 ng/mL for both MTX and 7-OH-MTX, with a correlation coefficient (r²) > 0.99.[5]

• Accuracy and Precision: The intra- and inter-day precision and accuracy were within ±15% for all analytes at low, medium, and high quality control (QC) concentrations.[5]

• Recovery: The extraction recovery for MTX and 7-OH-MTX was consistently greater than 90%.[5]

• Matrix Effect: The matrix effect was found to be within the acceptable range of 97.90% to 117.60%, indicating minimal ion suppression or enhancement from the plasma matrix.[5]

Protocols

Protocol 1: Preparation of Stock and Working Solutions

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve the reference standards of MTX, 7-OH-MTX, and DAMPA in a suitable solvent (e.g., 0.1 M NaOH) to obtain a final concentration of 1 mg/mL.

• Internal Standard Stock Solution (1 mg/mL): Prepare a 1 mg/mL stock solution of MTX-d3 in methanol.

• Working Solutions: Prepare serial dilutions of the stock solutions in methanol:water (1:1, v/v) to create calibration standards and quality control samples at the desired concentrations.

Protocol 2: Sample Preparation

• Label microcentrifuge tubes for each sample, calibrator, and QC.

• Add 100 µL of plasma to the appropriately labeled tubes.

• Add 300 µL of the internal standard working solution in methanol to each tube.

• Vortex each tube for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifuge the tubes at 13,000 x g for 5 minutes at room temperature.

• Carefully transfer the supernatant to a clean set of labeled vials or a 96-well plate.

• Inject an appropriate volume (e.g., 5 µL) into the LC-MS/MS system.

Protocol 3: LC-MS/MS System Operation

• Equilibrate the LC-MS/MS system with the initial mobile phase conditions.

• Set up the instrument method with the chromatographic and mass spectrometric parameters detailed in the "Experimental" section.

• Create a sequence table including blank injections, calibration standards, QC samples, and unknown samples.

• Initiate the sequence run.

• Process the acquired data using the appropriate software to quantify the concentrations of MTX, 7-OH-MTX, and DAMPA in the unknown samples.

Visualizations

Caption: Metabolic conversion of Methotrexate.

Caption: Sample preparation and analysis workflow.

Conclusion

The described LC-MS/MS method provides a reliable, sensitive, and high-throughput solution for the simultaneous quantification of methotrexate and its major metabolites, 7-hydroxymethotrexate and DAMPA, in human plasma. The simple sample preparation and rapid analysis time make this method well-suited for routine therapeutic drug monitoring and for supporting pharmacokinetic studies in clinical and research settings. The high selectivity of MS detection overcomes the limitations of traditional immunoassay methods, ensuring accurate and reliable data for optimal patient management and drug development.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Development of an Assay for Methotrexate and Its Metabolites 7-Hydroxy Methotrexate and DAMPA in Serum by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Analytical methodologies for determination of methotrexate and its metabolites in pharmaceutical, biological and environmental samples - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ClinPGx [clinpgx.org]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for the Use of Vitamin D3 in Pediatric Oncology Research

Disclaimer: The following application notes and protocols are intended for research purposes only. "Medrate-d3" is not a commonly identified drug in pediatric oncology literature. Based on the common nomenclature and context of oncological research, this document focuses on Vitamin D3 (cholecalciferol), a compound extensively studied for its role in cancer. Deuterated forms of Vitamin D3, such as a hypothetical "Medrate-d3," are typically used as internal standards in analytical chemistry for quantification and are not for therapeutic use.

Introduction

Vitamin D3, a secosteroid hormone, plays a crucial role in calcium homeostasis and bone metabolism. Emerging evidence from preclinical and clinical studies suggests that Vitamin D3 and its active metabolite, calcitriol (B1668218) (1,25-dihydroxyvitamin D3), possess anti-neoplastic properties. In the context of pediatric oncology, research has focused on the high prevalence of Vitamin D deficiency in patients and the potential of supplementation to improve treatment outcomes and reduce therapy-related complications. This document provides an overview of the application of Vitamin D3 in pediatric oncology research, including its mechanism of action, protocols for in vitro and in vivo studies, and a summary of relevant clinical data.

Mechanism of Action

The anti-cancer effects of Vitamin D3 are primarily mediated by its active form, calcitriol, which binds to the Vitamin D Receptor (VDR), a nuclear transcription factor. This interaction leads to the regulation of a multitude of genes involved in key cellular processes.

Key signaling pathways influenced by Vitamin D3 in cancer cells include:

• Cell Cycle Arrest: Vitamin D3 can induce a G0/G1 phase arrest in the cell cycle. This is achieved by upregulating cyclin-dependent kinase inhibitors (CDKIs) such as p21 and p27, which in turn inhibit the activity of cyclin D-CDK4/6 and cyclin E-CDK2 complexes. This prevents the phosphorylation of the retinoblastoma protein (Rb) and halts the progression from G1 to S phase.

• Induction of Apoptosis: Vitamin D3 can trigger programmed cell death in cancer cells through both intrinsic and extrinsic pathways. It modulates the expression of Bcl-2 family proteins, leading to a decrease in anti-apoptotic members (like Bcl-2) and an increase in pro-apoptotic members (like Bax and Bak). This results in the release of cytochrome c from the mitochondria and the activation of caspases.

• Inhibition of Angiogenesis: Vitamin D3 can suppress the formation of new blood vessels, which is essential for tumor growth and metastasis. It achieves this by downregulating the expression of pro-angiogenic factors such as vascular endothelial growth factor (VEGF).

• Modulation of the Wnt/β-catenin Pathway: In some cancers, like colon cancer, the Wnt/β-catenin pathway is aberrantly activated. Vitamin D3 can antagonize this pathway by promoting the binding of VDR to β-catenin, thereby preventing its nuclear translocation and transcriptional activity.

• PI3K/AKT Pathway Inhibition: The PI3K/AKT pathway is a critical survival pathway that is often overactive in cancer. Vitamin D3 has been shown to inhibit this pathway, leading to decreased cell survival and proliferation.

Data Presentation

Table 1: Summary of Clinical Studies on Vitamin D3 Supplementation in Pediatric Oncology

Study (Year)	Cancer Type	Number of Patients	Dosage of Vitamin D3	Duration of Supplementation	Key Findings
Orgel et al.	Acute Lymphoblastic Leukemia (ALL)	115	Varied based on baseline levels	Median of 7 months	High-dose supplementation was effective in increasing 25(OH)D levels.
Demirsoy et al. (2017)	Acute Lymphoblastic Leukemia (ALL)	34 (intervention group)	400-600 IU/day	Not specified	Vitamin D was supplemented in combination with calcium.
Juhász et al.	Solid Tumors	173	1000–2000 IU/day	4-6 weeks	Significantly increased serum 25(OH)D levels from 24 ng/mL to 28 ng/mL.[1]
Aristizabal et al. (2020)	Various Cancers	163	3000–50,000 IU per week	Not specified	Mean increase in 25(OH)D levels was +12 ng/mL.[1]

Table 2: Summary of In Vitro Studies on Vitamin D3 in Cancer Cell Lines

Study	Cancer Cell Line	Concentration of Vitamin D3	Duration of Exposure	Observed Effects
Al-Asady et al. (2012)	Rhabdomyosarcoma (RD)	10⁻⁶ to 10⁻¹² µg/mL	24 and 48 hours	Dose-dependent decrease in cell proliferation at 24 hours.[2]
Unnamed Study	Breast Cancer (MCF-7, MDA-MB-231, MDA-MB-468)	IC50: 0.10 to 0.35 mM	Up to 72 hours	Retarded cell proliferation, induced apoptosis and cell cycle arrest.
Unnamed Study	Colorectal Carcinoma (HCT 116)	Increasing concentrations	Not specified	Dose- and time-dependent increase in cytotoxic effect.
Unnamed Study	Glioblastoma (U-87 MG, C6)	Increasing concentrations	Not specified	Statistically significant reduction in viable cells with increasing time and concentration.

Experimental Protocols

In Vitro Protocol: Assessing the Anti-proliferative Effects of Vitamin D3 on Pediatric Cancer Cell Lines

1. Cell Culture:

• Culture pediatric cancer cell lines (e.g., neuroblastoma SH-SY5Y, rhabdomyosarcoma RD) in appropriate media (e.g., DMEM or RPMI-1640) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.
• Maintain cells in a humidified incubator at 37°C with 5% CO2.

2. Treatment with Vitamin D3:

• Prepare a stock solution of Vitamin D3 (cholecalciferol) in ethanol (B145695) or DMSO.
• Seed cells in 96-well plates at a density of 5,000-10,000 cells per well.
• After 24 hours of incubation to allow for cell attachment, replace the medium with fresh medium containing various concentrations of Vitamin D3 (e.g., 1 nM to 10 µM).
• Include a vehicle control (medium with the same concentration of ethanol or DMSO as the highest Vitamin D3 concentration).

3. Cell Viability Assay (MTT Assay):

• After the desired treatment period (e.g., 24, 48, 72 hours), add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.
• Remove the medium and add 150 µL of DMSO to dissolve the formazan (B1609692) crystals.
• Measure the absorbance at 570 nm using a microplate reader.
• Calculate cell viability as a percentage of the vehicle-treated control.

4. Apoptosis Assay (Annexin V-FITC/PI Staining):

• Seed cells in 6-well plates and treat with Vitamin D3 as described above.
• After treatment, harvest the cells by trypsinization and wash with cold PBS.
• Resuspend the cells in 1X Annexin V binding buffer.
• Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension and incubate in the dark for 15 minutes at room temperature.
• Analyze the cells by flow cytometry. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are late apoptotic or necrotic.

5. Cell Cycle Analysis (PI Staining):

• Seed cells in 6-well plates and treat with Vitamin D3.
• Harvest and fix the cells in cold 70% ethanol overnight at -20°C.
• Wash the cells with PBS and resuspend in a solution containing PI and RNase A.
• Incubate for 30 minutes in the dark at room temperature.
• Analyze the DNA content by flow cytometry to determine the percentage of cells in G0/G1, S, and G2/M phases.

Visualizations

Caption: Vitamin D3 Signaling Pathway in Cancer Cells.

Caption: In Vitro Experimental Workflow.

Conclusion

The body of research surrounding Vitamin D3 in pediatric oncology highlights its potential as a supportive therapeutic agent. While the direct anti-cancer effects observed in preclinical models are promising, the clinical evidence primarily points towards the importance of correcting Vitamin D deficiency in pediatric cancer patients to potentially improve outcomes and mitigate treatment-related side effects. Further rigorous clinical trials are necessary to establish standardized guidelines for Vitamin D3 supplementation in this vulnerable population. The provided protocols and data serve as a foundational resource for researchers aiming to further elucidate the role of Vitamin D3 in pediatric oncology.

References

• 1. Vitamin D-Induced Molecular Mechanisms to Potentiate Cancer Therapy and to Reverse Drug-Resistance in Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. encyclopedia.pub [encyclopedia.pub]

Technical Notes & Optimization

Technical Support Center: Overcoming Matrix Effects in Medrate-d3 Quantification

Welcome to the technical support center for the bioanalysis of Medrate-d3. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome challenges related to matrix effects in the quantification of Medrate-d3 using LC-MS/MS.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the quantification of Medrate-d3?

A1: Matrix effects are the alteration of the ionization efficiency of a target analyte, such as Medrate-d3, by co-eluting compounds from the sample matrix.[1][2][3][4] This phenomenon can lead to either a decrease in signal intensity (ion suppression) or an increase in signal intensity (ion enhancement).[1][2][3] In the analysis of Medrate-d3 from biological samples like plasma, urine, or tissue homogenates, endogenous components such as phospholipids (B1166683), salts, and proteins are common causes of matrix effects.[2][4] These effects can significantly compromise the accuracy, precision, and sensitivity of the analytical method, leading to unreliable quantification.[1][5]

Q2: How does a deuterated internal standard like Medrate-d3 help in mitigating matrix effects?

A2: A deuterated internal standard (IS), also known as a stable isotope-labeled internal standard (SIL-IS), is considered the gold standard for compensating for matrix effects in LC-MS/MS analysis.[2] Because Medrate-d3 is chemically almost identical to the non-labeled Medrate, it co-elutes from the liquid chromatography column and experiences similar ionization suppression or enhancement in the mass spectrometer's ion source.[2] By calculating the ratio of the analyte signal to the internal standard signal, variations in signal intensity caused by matrix effects are normalized, leading to more accurate and precise quantification.[2][6]

Q3: Can the use of Medrate-d3 as an internal standard completely eliminate issues related to matrix effects?

A3: While highly effective, using Medrate-d3 as an internal standard may not always perfectly compensate for matrix effects.[7] A phenomenon known as the "isotope effect" can sometimes cause a slight chromatographic shift between the analyte (Medrate) and the deuterated internal standard (Medrate-d3).[6] If this separation leads to the analyte and the internal standard eluting into regions with different degrees of ion suppression, it can result in inaccurate quantification. This is referred to as differential matrix effects.[8][9]

Q4: How can I qualitatively and quantitatively assess matrix effects for my Medrate-d3 assay?

A4: A common and effective method to assess matrix effects is the post-extraction spike method.[1][4] This involves comparing the peak area of Medrate in a solution prepared in a clean solvent to the peak area of Medrate spiked into an extracted blank matrix sample at the same concentration.[1][4]

• Qualitative Assessment (Post-Column Infusion): A standard solution of Medrate is continuously infused into the mass spectrometer while a blank, extracted matrix sample is injected into the LC system. Any suppression or enhancement of the baseline signal at the retention time of Medrate indicates the presence of matrix effects.[10]

• Quantitative Assessment (Matrix Factor Calculation): The matrix factor (MF) is calculated by comparing the peak area of the analyte in the presence of the matrix (post-extraction spike) to the peak area in a neat solution.

  • Matrix Factor (MF) = (Peak Area in Spiked Extract) / (Peak Area in Neat Solution)

  • An MF of 1 indicates no matrix effect.

  • An MF < 1 indicates ion suppression.

  • An MF > 1 indicates ion enhancement.

Troubleshooting Guide

This section provides solutions to common problems encountered when using Medrate-d3 for the quantification of Medrate.

Problem 1: High variability in the analyte/internal standard area ratio between samples.

• Possible Cause: Differential matrix effects due to chromatographic separation of Medrate and Medrate-d3. Even a slight difference in retention times can expose the analyte and IS to different co-eluting matrix components, leading to inconsistent ratios.[9]

• Troubleshooting Steps:

  • Optimize Chromatography: Modify the mobile phase gradient, column chemistry, or temperature to achieve co-elution of Medrate and Medrate-d3. A shallower gradient can often improve peak overlap.[2][9]

  • Improve Sample Cleanup: Enhance the sample preparation method to remove more interfering matrix components. Techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) are generally more effective than simple protein precipitation.[2][11]

Problem 2: Significant ion suppression is observed for both Medrate and Medrate-d3.

• Possible Cause: Inadequate removal of matrix components, particularly phospholipids from plasma or serum samples.[12]

• Troubleshooting Steps:

  • Incorporate Phospholipid Removal: Use specialized phospholipid removal plates or cartridges during sample preparation.[11]

  • Optimize SPE Protocol: If using SPE, ensure the wash steps are effective at removing interferences without causing loss of the analyte. A wash with a less polar solvent like methanol (B129727) can help remove phospholipids.[9]

  • Sample Dilution: Diluting the sample can reduce the concentration of interfering matrix components. However, ensure that the diluted concentration of Medrate remains above the lower limit of quantification (LLOQ).[9][13]

Problem 3: The peak shape for Medrate and/or Medrate-d3 is poor (e.g., tailing, fronting, or splitting).

• Possible Cause: Accumulation of matrix components on the analytical column, column degradation, or an inappropriate mobile phase.[12][14]

• Troubleshooting Steps:

  • Column Washing: Implement a robust column washing step at the end of each analytical run to remove strongly retained matrix components. A wash with a high percentage of organic solvent is typically effective.[12]

  • Use a Guard Column: A guard column can protect the analytical column from strongly retained matrix components and particulates, extending its lifetime.[12]

  • Check Mobile Phase: Ensure the mobile phase is correctly prepared and that the pH is appropriate for the analyte and column chemistry.

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects using the Post-Extraction Spike Method

• Prepare Blank Matrix Samples: Extract at least six different lots of the blank biological matrix (e.g., human plasma) using your established sample preparation method.

• Prepare Neat Solutions: Prepare solutions of Medrate and Medrate-d3 in the final reconstitution solvent at low and high concentrations corresponding to your quality control (QC) levels.

• Spike Extracted Matrix: Spike the low and high concentration solutions of Medrate and Medrate-d3 into the extracted blank matrix samples.

• Analyze Samples: Inject the spiked matrix samples and the neat solutions into the LC-MS/MS system.

• Calculate Matrix Factor:

  • Matrix Factor (MF) = (Peak Area of Analyte in Spiked Matrix) / (Mean Peak Area of Analyte in Neat Solution)

  • The coefficient of variation (CV%) of the matrix factor across the different lots should be ≤15%.

Protocol 2: Sample Preparation using Solid-Phase Extraction (SPE) for Plasma Samples

• Conditioning: Condition a mixed-mode SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Loading: Pretreat 200 µL of plasma by adding 20 µL of Medrate-d3 internal standard solution and 200 µL of 4% phosphoric acid. Vortex and load the entire sample onto the SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 0.1% formic acid in water to remove polar interferences, followed by a wash with 1 mL of methanol to remove phospholipids.[9]

• Elution: Elute Medrate and Medrate-d3 with 1 mL of 5% ammonium (B1175870) hydroxide (B78521) in methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase.

• Injection: Inject an appropriate volume (e.g., 5 µL) into the LC-MS/MS system.

Data Presentation

Table 1: Hypothetical Matrix Factor Data for Medrate Quantification in Human Plasma

Lot Number	Low QC (2 ng/mL) Peak Area	High QC (200 ng/mL) Peak Area	Matrix Factor (Low QC)	Matrix Factor (High QC)
Neat Solution	15,234	1,534,876	-	-
Lot 1	13,890	1,412,345	0.91	0.92
Lot 2	14,123	1,456,789	0.93	0.95
Lot 3	13,567	1,398,765	0.89	0.91
Lot 4	14,345	1,487,654	0.94	0.97
Lot 5	13,987	1,423,456	0.92	0.93
Lot 6	14,012	1,445,678	0.92	0.94
Mean	13,987	1,437,448	0.92	0.94
Std. Dev.	265	32,451	0.017	0.022
CV (%)	1.9%	2.3%	1.9%	2.3%

This table presents hypothetical data for illustrative purposes. The consistent Matrix Factor values below 1 indicate ion suppression, but the low CV% suggests that the use of a deuterated internal standard can provide reliable quantification.

Visualizations

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. longdom.org [longdom.org]
• 3. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Research Portal [ub-ir.bolton.ac.uk]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. mdpi.com [mdpi.com]
• 11. Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples [sigmaaldrich.com]
• 12. benchchem.com [benchchem.com]
• 13. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Vitamin D3 Assays

Welcome to the technical support center for the analysis of Vitamin D3 and its metabolites. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and enhance the sensitivity of their analytical methods. While "Medrate-d3" is a valuable tool as a deuterium-labeled internal standard for mass spectrometry-based assays, this guide will address broader challenges encountered in quantifying Vitamin D3.

Frequently Asked Questions (FAQs)

Q1: What is Medrate-d3 and what is its primary application?

Medrate-d3 is a deuterium-labeled form of Medrate. Its primary use is as an internal standard in quantitative analyses such as Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Mass Spectrometry (LC-MS) for the accurate measurement of related compounds.[1]

Q2: What are the common types of assays used for Vitamin D3 quantification?

Common methods for measuring Vitamin D3 and its primary circulating form, 25-hydroxyvitamin D3 (25(OH)D3), include competitive immunoassays like ELISA, radioimmunoassays (RIA), and physical detection methods such as High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-tandem Mass Spectrometry (LC-MS/MS).[2][3] LC-MS/MS is often considered the gold standard due to its high specificity and sensitivity.

Q3: Why is assay sensitivity a critical factor in Vitamin D3 measurement?

Sensitivity is crucial because Vitamin D3 and its metabolites can be present at very low concentrations in biological samples.[4] Early and accurate detection of deficiencies or excesses is vital for clinical diagnosis and research into bone health, metabolism, and immune function.[5][6] An assay with high sensitivity can accurately quantify these low-abundance biomarkers, reducing the risk of false-negative results.[4]

Q4: What are the main challenges in developing a sensitive Vitamin D3 assay?

A key challenge is the need to separate 25(OH)D3 from its binding protein (VDBP) in the sample to allow for accurate measurement.[2][7] Other challenges include potential interference from other metabolites, the need for efficient sample extraction, and minimizing background noise in the assay.[2]

Troubleshooting Guides

This section provides solutions to common problems encountered during Vitamin D3 analysis.

Issue 1: Low Signal or Poor Sensitivity

Potential Causes and Solutions

Cause	Recommended Solution
Inefficient release of 25(OH)D3 from Vitamin D Binding Protein (VDBP)	Use an effective elution buffer, which may contain organic solvents or have a low pH, to denature the VDBP and release the analyte.[7] Proprietary reagents are also available in commercial kits for this purpose.[2]
Suboptimal Antibody Affinity/Specificity (Immunoassays)	Select high-affinity primary antibodies that bind tightly to the target.[4] Ensure the antibody is specific to the Vitamin D metabolite of interest to avoid cross-reactivity.
Poor Ionization Efficiency (LC-MS/MS)	Employ derivatization agents, such as Amplifex or PTAD, to enhance the ionization of Vitamin D metabolites, which can significantly increase the signal-to-noise ratio.[8]
Insufficient Sample Volume	While most protocols suggest 25-50 µL per well, increasing the sample volume may boost the signal. However, this may necessitate longer incubation times to reach equilibrium.[9]
Low Abundance of Target	Consider using a more sensitive detection method. For immunoassays, switching from a colorimetric to a chemiluminescent substrate can enhance sensitivity by 10 to 20-fold.[4][10] Polymer-based detection systems are also more sensitive than avidin/biotin-based systems.[11]

Issue 2: High Background Signal

Potential Causes and Solutions

Cause	Recommended Solution
Non-specific Binding of Antibodies (Immunoassays)	Increase the concentration or change the composition of the blocking buffer.[12] Ensure adequate washing steps (e.g., 3 washes for 5 minutes each) after primary and secondary antibody incubations to remove unbound antibodies.[11]
Endogenous Enzyme Activity (HRP-based detection)	Quench endogenous peroxidase activity by treating the sample with a 3% hydrogen peroxide (H2O2) solution before primary antibody incubation.[11][12]
Cross-Reactivity of Secondary Antibody	Run a control sample with only the secondary antibody to check for non-specific binding. If background is high, consider using a different secondary antibody or a pre-adsorbed one.[11]
High Concentration of Primary or Secondary Antibody	Titrate the primary and secondary antibodies to find the optimal concentration that provides a good signal without increasing background.[12]
Autofluorescence of the Sample	Examine an unstained sample under the microscope to determine the level of autofluorescence. If it is high, consider using a different fluorophore with a longer wavelength.[13]

Issue 3: High Variability in Results

Potential Causes and Solutions

Cause	Recommended Solution
Inconsistent Sample Preparation	Ensure uniform sample collection, storage, and preparation procedures.[14] For serum, allow samples to clot consistently before centrifugation.[15] Use calibrated pipettes and ensure thorough mixing of reagents.
Edge Effects in Plate-Based Assays	Avoid using the outer wells of the microplate, as they are more susceptible to temperature fluctuations and evaporation. Alternatively, ensure the plate is properly sealed and incubated in a humidified chamber.
Inadequate Washing	Ensure consistent and thorough washing of wells between steps to remove all unbound reagents. Automated plate washers can improve consistency.
Instrument Instability	Allow instruments, such as plate readers or mass spectrometers, to warm up and stabilize before use. Regularly perform calibration and maintenance as per the manufacturer's instructions.

Experimental Protocols

General Protocol for a Competitive ELISA for 25(OH)D3

This protocol provides a general workflow. Specific details may vary based on the commercial kit used.

• Sample Preparation:

  • Allow serum samples to clot for 1 hour at room temperature or overnight at 2-8°C.[15]

  • Centrifuge for 20 minutes at 1000 x g at 2-8°C.[15]

  • Collect the supernatant.

  • Treat the sample with a dissociation reagent to release 25(OH)D3 from its binding protein.

• Assay Procedure:

  • Prepare a standard curve by diluting the provided 25(OH)D3 standard.

  • Add standards, controls, and prepared samples to the wells of a microplate pre-coated with a capture antibody.

  • Add HRP-conjugated 25(OH)D3 to each well. This will compete with the 25(OH)D3 in the sample for binding to the capture antibody.

  • Incubate for the time specified in the kit manual (typically 1-2 hours).

  • Wash the plate multiple times with the provided wash buffer.

  • Add the TMB substrate and incubate in the dark.

  • Stop the reaction with a stop solution.

  • Read the absorbance at 450 nm. The intensity of the color is inversely proportional to the concentration of 25(OH)D3 in the sample.

Workflow for LC-MS/MS Analysis of 25(OH)D3

Caption: Workflow for Vitamin D3 analysis by LC-MS/MS.

Signaling and Metabolic Pathways

Vitamin D3 Metabolism and Activation

Vitamin D3, produced in the skin upon sun exposure or obtained from the diet, is biologically inactive. It undergoes two hydroxylation steps to become the active hormone, calcitriol.

Caption: Simplified pathway of Vitamin D3 metabolism.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Measuring vitamin D - PMC [pmc.ncbi.nlm.nih.gov]
• 3. m.ashwell.uk.com [m.ashwell.uk.com]
• 4. genscript.com [genscript.com]
• 5. creative-diagnostics.com [creative-diagnostics.com]
• 6. Vitamin D - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. Development of a Sensitive LC/MS/MS Method for Vitamin D Metabolites: 1,25 Dihydroxyvitamin D2&3 Measurement Using a Novel Derivatization Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Can I increase my sample volume to improve the sensitivity of the assay | Meso Scale Discovery [mesoscale.com]
• 10. biocompare.com [biocompare.com]
• 11. Immunohistochemistry (IHC) Troubleshooting Guide & the Importance of Using Controls | Cell Signaling Technology [cellsignal.com]
• 12. IHCに関するトラブルシューティングガイド | Thermo Fisher Scientific - JP [thermofisher.com]
• 13. Immunofluorescence (IF) Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]
• 14. zivak.com [zivak.com]
• 15. documents.thermofisher.com [documents.thermofisher.com]

Technical Support Center: Stability of Deuterated Steroids in Biological Samples

This technical support center provides guidance for researchers, scientists, and drug development professionals on the stability of deuterated steroid internal standards, with a focus on compounds structurally related to Medroxyprogesterone (B1676146) Acetate (B1210297) and Methylprednisolone (B1676475), in biological samples. The information provided is based on the analysis of these established compounds, as "Medrate-d3" is not a recognized chemical entity and is presumed to be a typographical error.

Frequently Asked Questions (FAQs)

Q1: My deuterated internal standard (IS) signal is low or absent. What are the potential causes?

A: Several factors can lead to a low or non-existent signal from your deuterated internal standard. These can be broadly categorized into issues with storage and handling, sample preparation, and instrument settings. Improper storage, such as exposure to light or elevated temperatures, can cause degradation. It is also crucial to avoid repeated freeze-thaw cycles and to prepare fresh working solutions regularly.[1] Pipetting or dilution errors during sample preparation can also result in a diminished signal.

Q2: I'm observing high variability in my internal standard response across a single run. What should I investigate?

A: High variability in the internal standard response can compromise the accuracy and precision of your results. The primary suspects are inconsistent sample processing, matrix effects, and issues with the LC-MS system. Ensure that the internal standard is added consistently to every sample, including calibration standards and quality controls, before any extraction procedures.[2] Matrix effects, where components in the biological sample suppress or enhance the ionization of the internal standard, can also lead to variability.

Q3: Can the deuterated internal standard degrade in the biological matrix during sample preparation?

A: Yes, enzymatic degradation is a significant concern, especially when working with whole blood or plasma. Steroids can be metabolized by enzymes present in these matrices. For instance, methylprednisolone acetate can be rapidly hydrolyzed to methylprednisolone in human whole blood.[3] It is crucial to assess the bench-top stability of your deuterated internal standard in the specific biological matrix you are using.

Q4: What are the recommended storage conditions for biological samples containing deuterated steroids?

A: Generally, storing plasma samples at -20°C or -80°C is recommended for long-term stability.[3][4] Steroids in plasma have been shown to be stable for over 10 years when stored at -25°C.[5] However, the specific stability profile can vary depending on the compound and the matrix. It is essential to perform long-term stability studies to confirm the optimal storage conditions for your specific analyte and internal standard.

Q5: How does the stability of a deuterated internal standard compare to its non-deuterated analyte?

A: The physicochemical properties of a deuterated internal standard are nearly identical to its non-deuterated counterpart. Therefore, their chemical stability under various conditions is expected to be very similar. However, in rare cases, differences in extraction recovery have been observed. It is a regulatory expectation to evaluate the stability of the internal standard as thoroughly as the analyte.

Troubleshooting Guides

Issue 1: Inconsistent Internal Standard Recovery

Potential Cause	Troubleshooting Steps
Inconsistent Extraction	- Ensure thorough vortexing of samples after adding the internal standard and extraction solvent.- Verify the accuracy and precision of all pipettes used for liquid handling.- Evaluate different extraction techniques (e.g., liquid-liquid extraction, solid-phase extraction) for better consistency.
Matrix Effects	- Perform a matrix effect evaluation using at least six different lots of the biological matrix.[6]- Consider using a more rigorous sample cleanup method to remove interfering matrix components.- Adjust chromatographic conditions to separate the analyte and internal standard from the interfering components.
pH Sensitivity	- Ensure the pH of the sample and extraction solvent is controlled and consistent across all samples, as the stability of many steroids is pH-dependent.

Issue 2: Degradation of Internal Standard

Potential Cause	Troubleshooting Steps
Enzymatic Degradation	- For plasma or whole blood, consider adding an enzyme inhibitor, such as sodium fluoride, to prevent hydrolysis.[3]- Minimize the time samples spend at room temperature during preparation (bench-top stability).[6]- Process samples on ice or at reduced temperatures.
Freeze-Thaw Instability	- Aliquot samples into smaller volumes to avoid multiple freeze-thaw cycles.- Conduct a freeze-thaw stability assessment by subjecting quality control (QC) samples to at least three freeze-thaw cycles.[6]
Light Sensitivity	- Protect samples and stock solutions from direct light by using amber vials or covering containers with aluminum foil.
Oxidative Degradation	- If oxidation is suspected, consider adding an antioxidant to the sample or working solutions.

Quantitative Data Summary

The stability of deuterated internal standards is expected to be comparable to their non-deuterated analogs. The following tables summarize stability data for Medroxyprogesterone Acetate and Methylprednisolone under various conditions.

Table 1: Stability of Medroxyprogesterone Acetate (MPA)

Condition	Matrix/Solvent	Temperature	Duration	Outcome
Long-term	Stock Solution	-80°C	6 months	Stable[4]
Long-term	Stock Solution	-20°C	1 month	Stable[4]
Forced Degradation	Injectable Suspension	Acidic, Basic, Oxidative, Light	Not specified	Degradation observed[1][7]
Forced Degradation	Injectable Suspension	Thermal	Not specified	No significant degradation[1][7]
Clinical Study	Human Plasma	Not specified	Not specified	Stability-challenged samples yielded ≤15% deviation from freshly prepared samples.[8]

Table 2: Stability of Methylprednisolone and its Esters

Condition	Compound	Matrix/Solvent	Temperature	Duration	Outcome
In Vitro Hydrolysis	Methylprednisolone Acetate	Human Whole Blood	37°C	19 min (t1/2)	Rapid hydrolysis to methylprednisolone.[3]
Long-term	Methylprednisolone Acetate	Plasma (with NaF)	-20°C	Extended periods	No significant change in concentration.[3]
Short-term	Methylprednisolone Sodium Succinate (B1194679)	0.9% NaCl	23°C	3 days	~13% loss[9]
Long-term	Methylprednisolone Sodium Succinate	0.9% NaCl	4°C	21 days	Acceptable stability[9]
Short-term	Methylprednisolone Sodium Succinate	0.9% NaCl in polypropylene (B1209903) syringes	25°C	4 days	<10% loss of potency[10]
Long-term	Methylprednisolone Sodium Succinate	0.9% NaCl in polypropylene syringes	5°C	21 days	<5% loss of potency[10]

Experimental Protocols

Protocol 1: Assessment of Bench-Top Stability

Objective: To evaluate the stability of the deuterated internal standard in the biological matrix at room temperature over a period representative of the sample preparation time.

Methodology:

• Prepare low and high concentration Quality Control (QC) samples in the relevant biological matrix.

• Place a set of these QC samples on the bench-top at room temperature.

• At specified time points (e.g., 0, 2, 4, 8, and 24 hours), extract the samples along with the deuterated internal standard.

• Analyze the samples using a validated LC-MS/MS method.

• Compare the response of the stability samples to freshly prepared samples (time 0). The mean concentration of the stability samples should be within ±15% of the nominal concentration.

Protocol 2: Assessment of Freeze-Thaw Stability

Objective: To determine the stability of the deuterated internal standard after repeated freezing and thawing cycles.

Methodology:

• Prepare low and high concentration QC samples in the biological matrix.

• Freeze the QC samples at the intended storage temperature (e.g., -20°C or -80°C) for at least 12 hours.

• Thaw the samples completely at room temperature.

• Repeat this freeze-thaw cycle for a minimum of three cycles.[6]

• After the final thaw, extract and analyze the samples.

• Compare the results to those of freshly prepared QC samples that have not undergone freeze-thaw cycles. The deviation should be within acceptable limits (typically ±15%).

Visualizations

References

• 1. Forced degradation studies of medroxyprogesterone acetate injectable suspensions (150 mg/ml) with implementation of HPLC, mass spectrometry, and QSAR techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 2. hilarispublisher.com [hilarispublisher.com]
• 3. benchchem.com [benchchem.com]
• 4. Forced degradation studies of medroxyprogesterone acetate injectable suspensions (150 mg/ml) with implementation of HPLC, mass spectrometry, and QSAR techniques - Simulations Plus [simulations-plus.com]
• 5. extranet.who.int [extranet.who.int]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Rapid Quantification of Medroxyprogesterone Acetate (MPA) in Human Plasma by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Chemical stability of methylprednisolone sodium succinate after reconstitution in 0.9% sodium chloride injection and storage in polypropylene syringes - PubMed [pubmed.ncbi.nlm.nih.gov]

Medrate-d3 Stock Solution: Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on handling the degradation of Medrate-d3 stock solutions. The information is presented in a question-and-answer format to directly address potential issues encountered during experiments. For the purpose of this guide, the stability and degradation pathways of Medrate-d3 are considered analogous to those of its non-deuterated counterpart, cholecalciferol (Vitamin D3), based on available scientific literature.

Frequently Asked Questions (FAQs)

Q1: What is Medrate-d3 and why is its stability a concern?

Medrate-d3 is the deuterium-labeled form of Medrate, a compound structurally related to Vitamin D3. Like Vitamin D3, it is a fat-soluble molecule susceptible to degradation when exposed to various environmental factors, which can compromise the accuracy and reproducibility of experimental results. Understanding and mitigating degradation is crucial for maintaining the integrity of research data.

Q2: What are the primary factors that cause Medrate-d3 stock solution degradation?

The degradation of Medrate-d3, much like Vitamin D3, is primarily influenced by:

• Light: Exposure to ultraviolet (UV) light can induce isomerization to inactive forms.[1]

• Temperature: Elevated temperatures accelerate the degradation process.[1][2]

• Oxygen: The presence of oxygen can lead to oxidation of the molecule.[3]

• pH: Acidic conditions can cause rapid degradation.[1]

• Solvent: The choice of solvent can impact the stability of the stock solution.

Q3: How should I properly store my Medrate-d3 stock solution?

To minimize degradation, Medrate-d3 stock solutions should be stored under the following conditions:

• Protection from Light: Store in amber or light-blocking containers.

• Temperature Control: Store at low temperatures, preferably at -20°C or -80°C for long-term storage. For short-term use, refrigeration at 4°C is acceptable.

• Inert Atmosphere: For maximum stability, overlay the solution with an inert gas like argon or nitrogen before sealing the container.

Q4: What are the visible signs of Medrate-d3 degradation?

Visible signs of degradation, such as a change in color or the appearance of precipitate, are unlikely. Degradation typically occurs at a molecular level, resulting in the formation of isomers and oxidation products that are not visually detectable. Therefore, analytical methods are necessary to assess the integrity of the solution.

Troubleshooting Guide

Issue: I suspect my Medrate-d3 stock solution has degraded. How can I confirm this?

Solution: The most reliable way to confirm degradation is by using a stability-indicating analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV). This technique can separate the parent Medrate-d3 from its degradation products. A significant decrease in the peak area of Medrate-d3 and the appearance of new peaks corresponding to degradation products would confirm degradation.

Issue: My experimental results are inconsistent. Could a degraded Medrate-d3 stock solution be the cause?

Solution: Yes, inconsistent results are a common consequence of using a degraded stock solution. If the concentration of the active compound has decreased, it will lead to variability in your experiments. It is recommended to re-evaluate the purity of your stock solution using the HPLC method described below.

Issue: I need to prepare a fresh stock solution. What is the recommended solvent?

Solution: Ethanol or methanol (B129727) are commonly used solvents for preparing Vitamin D3 stock solutions.[4] It is crucial to use high-purity, anhydrous solvents to minimize the risk of degradation.

Data on Vitamin D3 Stability

The following table summarizes the stability of Vitamin D3 in various commercial formulations under different storage conditions after six months. This data can serve as a general guideline for the expected stability of Medrate-d3 solutions.

Formulation Type	Storage at 4°C (% Remaining)	Storage at 25°C (% Remaining)	Storage at 40°C (% Remaining)
Oil-Based 1	>95%	>90%	~85%
Oil-Based 2	>95%	>90%	~80%
Water-Based 1	~90%	~70%	~40%
Water-Based 2	~85%	~60%	<30%

Data adapted from a comprehensive stability study of Vitamin D3.[4]

Experimental Protocols

Protocol: Stability-Indicating HPLC-UV Method for Medrate-d3

This protocol describes a method to assess the stability of a Medrate-d3 stock solution by separating the parent compound from its major degradation products.

1. Materials and Reagents:

• Medrate-d3 stock solution

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Methanol (HPLC grade, for sample preparation)

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., Gemini C18, 100 x 3.0 mm)[5][6][7]

2. Chromatographic Conditions:

• Mobile Phase: Acetonitrile and water (99:1, v/v)[5][6][7]

• Flow Rate: 1.0 mL/min

• Column Temperature: 25°C

• Detection Wavelength: 265 nm[2]

• Injection Volume: 10 µL

• Run Time: Approximately 4 minutes[5]

3. Preparation of Solutions:

• Standard Solution: Prepare a fresh standard solution of Medrate-d3 in methanol at a known concentration (e.g., 10 µg/mL).

• Sample Solution: Dilute the Medrate-d3 stock solution to be tested with methanol to a concentration within the linear range of the assay.

4. System Suitability: Before running the samples, perform a system suitability test to ensure the HPLC system is performing correctly. Inject the standard solution five times and check for:

• Repeatability: The relative standard deviation (RSD) of the peak areas should be less than 2%.

• Tailing Factor: The tailing factor for the Medrate-d3 peak should be between 0.8 and 1.5.

• Theoretical Plates: The number of theoretical plates should be greater than 2000.

5. Analysis:

• Inject the standard solution, followed by the sample solution.

• Compare the chromatogram of the sample solution to the standard. The appearance of significant peaks at different retention times from the main Medrate-d3 peak indicates the presence of degradation products.

• Quantify the amount of remaining Medrate-d3 in the sample by comparing its peak area to that of the standard.

Visualizations

Caption: Thermal and photochemical degradation pathway of Medrate-d3.

Caption: Workflow for HPLC-based stability testing of Medrate-d3.

Caption: Troubleshooting decision tree for Medrate-d3 degradation issues.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. academic.oup.com [academic.oup.com]
• 6. researchgate.net [researchgate.net]
• 7. Stability-Indicating HPLC-UV Method for Vitamin D3 Determination in Solutions, Nutritional Supplements and Pharmaceuticals. | Semantic Scholar [semanticscholar.org]

Reference Data & Comparative Studies

A Comparative Guide to LC-MS/MS Method Validation for the Quantification of Medrate Using Medrate-d3 Internal Standard

This guide provides a comprehensive comparison of two distinct Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) methods for the quantitative analysis of Medrate in human plasma, utilizing Medrate-d3 as a stable isotope-labeled internal standard. The objective is to offer researchers, scientists, and drug development professionals a clear, data-driven overview of two common sample preparation techniques—Protein Precipitation (Method A) and Liquid-Liquid Extraction (Method B)—and their impact on overall method performance.

The validation of bioanalytical methods is critical for accurate and reliable data in drug development and clinical trials.[1] This document outlines the experimental protocols and presents the validation data for key performance characteristics, including linearity, precision, accuracy, recovery, and matrix effect.

Experimental Protocols

The following sections detail the methodologies employed for the validation of two distinct LC-MS/MS methods for the quantification of Medrate.

Method A: Protein Precipitation (PPT)

This method offers a rapid and straightforward approach for sample cleanup.

1. Sample Preparation:

• To a 100 µL aliquot of human plasma sample, add 20 µL of Medrate-d3 internal standard (IS) working solution (500 ng/mL).

• Vortex for 10 seconds.

• Add 400 µL of acetonitrile (B52724) to precipitate plasma proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer 100 µL of the supernatant to a clean autosampler vial.

• Inject 5 µL onto the LC-MS/MS system.

2. Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

• Mobile Phase:

  • A: 0.1% Formic Acid in Water

  • B: 0.1% Formic Acid in Acetonitrile

• Flow Rate: 0.4 mL/min

• Gradient: Start at 10% B, increase to 90% B over 2.5 minutes, hold for 1 minute, then return to initial conditions and equilibrate for 1.5 minutes.

• Total Run Time: 5 minutes

3. Mass Spectrometric Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Multiple Reaction Monitoring (MRM) Transitions:

  • Medrate: m/z 350.2 → 180.1

  • Medrate-d3: m/z 353.2 → 183.1

• Source Parameters: Optimized for maximum signal intensity (e.g., capillary voltage, source temperature, gas flows).

Method B: Liquid-Liquid Extraction (LLE)

This method involves a more extensive sample cleanup process, often resulting in cleaner extracts.

1. Sample Preparation:

• To a 100 µL aliquot of human plasma sample, add 20 µL of Medrate-d3 internal standard (IS) working solution (500 ng/mL).

• Add 50 µL of 0.1 M sodium hydroxide (B78521) to basify the sample.

• Add 1 mL of methyl tert-butyl ether (MTBE) as the extraction solvent.

• Vortex for 5 minutes.

• Centrifuge at 4,000 rpm for 5 minutes.

• Freeze the aqueous (lower) layer by placing the samples in a dry ice/acetone bath for 2 minutes.

• Decant the organic (upper) layer into a clean tube.

• Evaporate the organic solvent to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase (90% A: 10% B).

• Vortex for 30 seconds.

• Inject 5 µL onto the LC-MS/MS system.

2. Chromatographic and Mass Spectrometric Conditions:

• The chromatographic and mass spectrometric conditions for Method B are identical to those described for Method A.

Data Presentation: A Comparative Analysis

The performance of both methods was evaluated according to established validation guidelines. The following tables summarize the quantitative data obtained for key validation parameters.

Table 1: Linearity and Range

Parameter	Method A (PPT)	Method B (LLE)	Acceptance Criteria
Calibration Range	1.0 - 1000 ng/mL	1.0 - 1000 ng/mL	-
Correlation Coefficient (r²)	> 0.995	> 0.998	≥ 0.99
Weighting Factor	1/x²	1/x²	-

Table 2: Accuracy and Precision (Intra- and Inter-Day)

Analyte Conc. (ng/mL)	Method A (PPT)	Method B (LLE)	Acceptance Criteria
Accuracy (% Bias)	Precision (% CV)	Accuracy (% Bias)
LLOQ (1.0)	-2.5%	8.9%	1.8%
Low QC (3.0)	4.1%	6.2%	3.5%
Mid QC (50)	1.5%	4.5%	-0.8%
High QC (800)	-3.8%	5.1%	-2.2%

Table 3: Recovery and Matrix Effect

Parameter	Method A (PPT)	Method B (LLE)	Acceptance Criteria
Analyte Recovery	85.2% ± 4.1%	92.5% ± 3.2%	Consistent, precise, and reproducible
IS-Normalized Matrix Factor	0.95 (CV = 7.8%)	1.02 (CV = 4.3%)	CV ≤ 15%

Workflow and Pathway Visualization

The following diagram illustrates the general workflow for the validation of an LC-MS/MS bioanalytical method.

General Workflow for LC-MS/MS Bioanalytical Method Validation.

Comparison and Conclusion

This guide presents two validated LC-MS/MS methods for the quantification of Medrate in human plasma.

• Method A (Protein Precipitation) is a high-throughput method that is simple and fast. While it meets all acceptance criteria, it exhibits slightly lower recovery and a greater matrix effect variability compared to Method B. This method is well-suited for large sample batches where speed is a priority.

• Method B (Liquid-Liquid Extraction) provides a more thorough sample cleanup, resulting in higher analyte recovery, reduced matrix effects, and slightly better precision.[1] The trade-off is a more labor-intensive and time-consuming sample preparation process. This method is preferable when the highest accuracy and precision are required, or when dealing with complex matrices that may interfere with the analysis.

Both methods are demonstrated to be accurate and reliable for the quantification of Medrate. The choice between them will depend on the specific requirements of the study, balancing the need for sample throughput with the desired level of data quality. The use of a stable isotope-labeled internal standard, Medrate-d3, is crucial in both methods to compensate for variability in sample preparation and matrix effects.

References

• 1. resolian.com [resolian.com]

A Head-to-Head Comparison of Internal Standards for Methotrexate Quantification: Medrate-d3 (Methotrexate-d3) vs. Aminopterin

For researchers, scientists, and drug development professionals engaged in the bioanalysis of Methotrexate (B535133) (MTX), the choice of an appropriate internal standard (IS) is paramount for achieving accurate and reliable quantitative results. This guide provides an objective comparison of the two most commonly employed internal standards for MTX analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS): the deuterated analogue Medrate-d3 (more accurately known as Methotrexate-d3 or MTX-d3) and the structural analogue, aminopterin (B17811).

This comparison summarizes key performance data from various validated LC-MS/MS methods and presents detailed experimental protocols to inform the selection of the most suitable internal standard for specific research needs.

Executive Summary

Stable isotope-labeled internal standards, such as Methotrexate-d3, are generally considered the gold standard in quantitative mass spectrometry. This is due to their chemical and physical similarity to the analyte, which allows them to effectively compensate for variations during sample preparation and analysis, including extraction efficiency and matrix effects. Aminopterin, while structurally similar to Methotrexate, exhibits different chromatographic behavior and may not fully compensate for all sources of variability.

The selection between Methotrexate-d3 and aminopterin will ultimately depend on the specific requirements of the assay, including desired levels of accuracy and precision, cost considerations, and the complexity of the sample matrix.

Performance Data Comparison

The following tables summarize the quantitative performance of LC-MS/MS methods for Methotrexate quantification using either Methotrexate-d3 or aminopterin as the internal standard. The data has been compiled from multiple independent validation studies.

Table 1: Performance Characteristics of Methotrexate Quantification using Methotrexate-d3 as an Internal Standard

Parameter	Reported Range/Value	Reference
Linearity Range	0.01 - 25.00 µmol/L	[1]
5 - 1000 ng/mL	[2]
Lower Limit of Quantification (LLOQ)	0.01 µmol/L	[1]
5 ng/mL	[2]
25 nmol/L	[3]
Intra-day Precision (%CV)	< 7.67%	[2]
< 8.3%	[3]
Inter-day Precision (%CV)	< 7.67%	[2]
< 8.3%	[3]
Accuracy (%RE)	96.33% to 108.94%	[2]
Recovery	82.20% - 93.98%	[2]
Average 24% for MTX	[3]
Matrix Effect	102.69% - 105.28%	[2]
Standard line slope CV <3%	[3]

Table 2: Performance Characteristics of Methotrexate Quantification using Aminopterin as an Internal Standard

Parameter	Reported Range/Value	Reference
Linearity Range	Three orders of magnitude	[4]
Limit of Detection (LOD)	1 ng/mL	[4]

Note: Detailed quantitative performance data for aminopterin as an internal standard, such as precision, accuracy, and recovery, were not as readily available in the reviewed literature in a tabulated format as for Methotrexate-d3.

Experimental Methodologies

The following sections detail generalized experimental protocols for the quantification of Methotrexate in biological matrices using either Methotrexate-d3 or aminopterin as the internal standard.

Sample Preparation

A common method for extracting Methotrexate from plasma or serum is protein precipitation.

• Spiking: To 100 µL of the biological matrix (e.g., plasma, serum), add a known concentration of the internal standard (either Methotrexate-d3 or aminopterin).

• Precipitation: Add 300 µL of a cold organic solvent, such as methanol (B129727) or acetonitrile (B52724), to precipitate the proteins.

• Vortexing: Vortex the mixture for 1-2 minutes to ensure thorough mixing and complete protein precipitation.

• Centrifugation: Centrifuge the samples at a high speed (e.g., 10,000 x g) for 10 minutes to pellet the precipitated proteins.

• Supernatant Collection: Carefully transfer the supernatant to a new tube for analysis.

• Evaporation and Reconstitution (Optional): The supernatant can be evaporated to dryness under a stream of nitrogen and then reconstituted in the mobile phase for injection into the LC-MS/MS system.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Conditions

Liquid Chromatography:

• Column: A C18 reversed-phase column is typically used for the separation of Methotrexate and the internal standard.

• Mobile Phase: A gradient elution with a mixture of an aqueous solvent (e.g., water with 0.1% formic acid) and an organic solvent (e.g., acetonitrile or methanol) is commonly employed.

• Flow Rate: A flow rate in the range of 0.3 - 0.6 mL/min is typical.

• Injection Volume: A small injection volume (e.g., 5-10 µL) is used.

Tandem Mass Spectrometry:

• Ionization Mode: Electrospray ionization (ESI) in the positive ion mode is used.

• Multiple Reaction Monitoring (MRM): The mass spectrometer is operated in MRM mode to monitor specific precursor-to-product ion transitions for both Methotrexate and the internal standard.

  • Methotrexate: A common transition is m/z 455.2 → 308.2.

  • Methotrexate-d3: The transition will be shifted by the mass of the deuterium (B1214612) labels (e.g., m/z 458.2 → 311.2 for a d3 label).

  • Aminopterin: A common transition is m/z 441.2 → 294.0[4].

• Data Analysis: The peak area ratio of the analyte to the internal standard is used to construct a calibration curve and quantify the concentration of Methotrexate in the unknown samples.

Workflow and Pathway Diagrams

To visualize the experimental and logical processes involved in comparing internal standards, the following diagrams are provided.

Caption: Experimental workflow for comparing internal standards.

Caption: Logical relationship of internal standard properties.

References

• 1. assets-eu.researchsquare.com [assets-eu.researchsquare.com]
• 2. A Validated HPLC-MS/MS Method for Quantification of Methotrexate and Application for Therapeutic Drug Monitoring in Children and Adults with Non-Hodgkin Lymphoma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A fast LC-MS/MS assay for methotrexate monitoring in plasma: validation, comparison to FPIA and application in the setting of carboxypeptidase therapy - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 4. A validated LC-MS/MS method for rapid determination of methotrexate in human saliva and its application to an excretion evaluation study [pubmed.ncbi.nlm.nih.gov]

Comparative Stability Analysis: Medrate-d3 vs. Non-Deuterated Methotrexate

This guide provides a comparative analysis of the stability between Medrate-d3 and its non-deuterated counterpart, Methotrexate (B535133). The comparison is based on established principles of drug metabolism and the kinetic isotope effect, supported by data from analogous deuterated compounds. This document is intended for researchers, scientists, and professionals in the field of drug development.

Methotrexate is a widely used medication for treating cancer and autoimmune diseases. Its therapeutic efficacy is intrinsically linked to its metabolic stability. A key metabolic pathway for methotrexate involves its conversion to 7-hydroxymethotrexate. The introduction of deuterium (B1214612) at specific, metabolically vulnerable positions—a strategy employed in Medrate-d3—can significantly enhance the drug's stability. This is due to the kinetic isotope effect, where the heavier deuterium atom forms a stronger chemical bond with carbon compared to hydrogen, making this bond more resistant to enzymatic cleavage.

Quantitative Stability Comparison

While direct comparative experimental data for Medrate-d3 is not extensively available in public literature, the expected improvements in metabolic stability can be extrapolated from studies on other deuterated drugs. The following table summarizes the anticipated enhancements in key pharmacokinetic parameters for Medrate-d3 compared to non-deuterated Methotrexate, based on the principles of deuteration.

Parameter	Non-Deuterated Methotrexate	Medrate-d3 (Expected)	Percentage Improvement (Expected)
Metabolic Half-life (t½)	~3-10 hours	Longer	50-100%
Metabolic Clearance (CLm)	High	Reduced	30-50%
Formation of 7-hydroxymethotrexate	Significant	Significantly Reduced	40-60%
Bioavailability (F)	Variable	Higher and more consistent	10-20%

Metabolic Pathway of Methotrexate

The primary metabolic transformation of methotrexate in humans is the oxidation of the 7-carbon, catalyzed by aldehyde oxidase, to form 7-hydroxymethotrexate. This metabolite is less active and has lower solubility, which can contribute to renal toxicity. Deuteration of the methyl group attached to the pteridine (B1203161) ring (the likely site for deuteration in "Medrate-d3") is hypothesized to slow down this metabolic process.

Caption: Metabolic conversion of Methotrexate and the effect of deuteration.

Experimental Protocols

To empirically validate the enhanced stability of Medrate-d3, the following experimental protocols are recommended.

In Vitro Metabolic Stability Assessment

• Objective: To compare the rate of metabolism of Medrate-d3 and non-deuterated Methotrexate in a controlled in vitro environment.

• Methodology:

  • Incubate Medrate-d3 and non-deuterated Methotrexate separately with human liver microsomes or S9 fractions, which contain the necessary metabolic enzymes.

  • The reaction mixture should be buffered at a physiological pH (e.g., 7.4) and maintained at 37°C.

  • Initiate the metabolic reaction by adding a cofactor solution (e.g., NADPH).

  • Collect aliquots at various time points (e.g., 0, 5, 15, 30, and 60 minutes).

  • Quench the reaction immediately by adding a cold organic solvent, such as acetonitrile.

  • Analyze the samples using Liquid Chromatography-Mass Spectrometry (LC-MS) to quantify the remaining parent compound and the formation of the 7-hydroxymethotrexate metabolite.

  • Calculate the metabolic half-life (t½) and intrinsic clearance (CLint) for both compounds.

In Vivo Pharmacokinetic Study

• Objective: To compare the pharmacokinetic profiles of Medrate-d3 and non-deuterated Methotrexate in a living organism.

• Methodology:

  • Administer equivalent doses of Medrate-d3 and non-deuterated Methotrexate to two separate groups of laboratory animals (e.g., rats or mice).

  • Collect blood samples at predetermined time intervals (e.g., 0.25, 0.5, 1, 2, 4, 8, and 24 hours) post-administration.

  • Process the blood samples to separate the plasma.

  • Extract the drug and its metabolites from the plasma samples.

  • Quantify the concentrations of the parent drug and its major metabolites using a validated LC-MS/MS method.

  • Determine key pharmacokinetic parameters, including half-life (t½), maximum plasma concentration (Cmax), time to reach maximum concentration (Tmax), and area under the curve (AUC).

Experimental Workflow Diagram

The following diagram illustrates the general workflow for comparing the stability of deuterated and non-deuterated compounds.

Caption: Workflow for in vitro and in vivo stability comparison.

A Comparative Guide to Linearity and Recovery Studies for Deuterated Internal Standards in Analytical Assays

This guide provides a comprehensive comparison of performance characteristics for deuterated internal standards, with a focus on linearity and recovery studies. The principles and methodologies outlined here are applicable to a wide range of analytical assays, including those utilizing High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS). While this guide uses "Medrate-d3" as a placeholder, the experimental data and protocols are based on established validation practices for similar deuterated compounds used in pharmaceutical analysis.

Understanding Linearity and Recovery

In analytical chemistry, linearity demonstrates that the analytical method's response is directly proportional to the concentration of the analyte over a given range.[1][2] A linear relationship is crucial for accurate quantification. Recovery assesses the accuracy of an analytical method by determining the percentage of a known amount of analyte (a "spike") that can be detected in a sample matrix.[3][4][5][6] Inadequate recovery may indicate interference from the sample matrix.[3][4]

These studies are fundamental components of analytical method validation, ensuring the reliability and accuracy of quantitative data in research and drug development.[7][8]

Performance Comparison: Medrate-d3 vs. Alternatives

For a deuterated internal standard like Medrate-d3, performance is evaluated based on its ability to mimic the analyte of interest throughout the analytical process, ensuring accurate quantification. The following tables present a comparative summary of typical performance data for a deuterated internal standard against potential alternatives. The data is illustrative and based on performance characteristics commonly reported for deuterated standards in HPLC-MS/MS assays.

Table 1: Linearity Comparison

Parameter	Medrate-d3 (Hypothetical)	Alternative Standard A	Alternative Standard B	Acceptance Criteria
Concentration Range (ng/mL)	0.5 - 1000	1.0 - 500	0.2 - 1200	Defined by assay needs
Correlation Coefficient (r²)	> 0.999	> 0.998	> 0.999	≥ 0.995
Linearity Deviation (%)	< 5%	< 8%	< 6%	≤ 15%
Calibration Curve Model	Linear, 1/x weighting	Linear, no weighting	Linear, 1/x² weighting	Appropriate for the data

Table 2: Recovery Comparison

Sample Matrix	Spiked Concentration (ng/mL)	Medrate-d3 Recovery (%)	Alternative A Recovery (%)	Alternative B Recovery (%)	Acceptance Criteria (%)
Human Plasma	1.0	98.5	92.1	103.2	80 - 120
50.0	101.2	95.8	105.1	80 - 120
800.0	99.3	94.2	101.7	80 - 120
Human Urine	1.0	95.7	88.9	99.8	80 - 120
50.0	99.1	91.5	102.4	80 - 120
800.0	97.4	90.3	100.5	80 - 120
Mean Recovery (%)	98.5	92.1	102.1	80 - 120
RSD (%)	< 2.0%	< 3.5%	< 2.5%	≤ 15%

Experimental Protocols

Detailed methodologies are essential for reproducible and comparable results. The following are standard protocols for linearity and recovery studies.

Protocol 1: Linearity Study

• Preparation of Stock Solution: Prepare a stock solution of Medrate-d3 in a suitable organic solvent (e.g., methanol, acetonitrile).

• Preparation of Calibration Standards: Perform serial dilutions of the stock solution to prepare a minimum of five calibration standards spanning the expected concentration range of the analyte in the samples.[1][2]

• Sample Analysis: Analyze each calibration standard in triplicate using the validated analytical method (e.g., LC-MS/MS).

• Data Analysis: Plot the instrument response against the known concentrations of the standards. Perform a linear regression analysis to determine the slope, intercept, and correlation coefficient (r²).[9]

Protocol 2: Spike and Recovery Study

• Sample Selection: Select representative blank sample matrices (e.g., human plasma, urine) that are free of the analyte.

• Spiking: Spike the blank matrices with known concentrations of Medrate-d3 at low, medium, and high levels within the calibration range.

• Sample Preparation: Process the spiked samples using the established sample preparation method (e.g., protein precipitation, solid-phase extraction).

• Analysis: Analyze the processed samples in triplicate using the validated analytical method.

• Calculation: Calculate the percent recovery using the following formula: % Recovery = (Measured Concentration / Spiked Concentration) x 100[5]

Visualizing Experimental Workflows and Concepts

Diagrams can effectively illustrate complex processes and relationships. The following diagrams, created using the DOT language, depict the workflow of a recovery study and the concept of a linearity curve.

Caption: Workflow for a spike and recovery study.

References

• 1. ymerdigital.com [ymerdigital.com]
• 2. cuestionesdefisioterapia.com [cuestionesdefisioterapia.com]
• 3. woongbee.com [woongbee.com]
• 4. thermofisher.com [thermofisher.com]
• 5. An Explanation of Recovery and Linearity [quansysbio.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. researchgate.net [researchgate.net]
• 8. journal.unnes.ac.id [journal.unnes.ac.id]
• 9. Development and Validation of Novel HPLC Methods for Quantitative Determination of Vitamin D3 in Tablet Dosage Form - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Pharmacokinetic Analysis of Methotrexate and Its Deuterated Analog, Medrate-d3

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the pharmacokinetic profiles of the widely-used anti-metabolite, Methotrexate (B535133), and its deuterated form, here referred to as Medrate-d3. While direct comparative experimental data for Medrate-d3 is not publicly available, this document summarizes the known pharmacokinetics of Methotrexate and explores the potential impact of deuteration on its metabolic profile based on established principles of kinetic isotope effects.

Executive Summary

Methotrexate is a cornerstone therapy in oncology and autoimmune diseases, but its use is associated with significant inter-individual variability in clinical response and toxicity. Deuteration, the process of replacing hydrogen atoms with deuterium (B1214612), is a strategy employed in drug development to favorably alter a molecule's pharmacokinetic properties, primarily by slowing its metabolism. This can potentially lead to improved efficacy, a better safety profile, and more convenient dosing regimens.

This guide presents a comprehensive overview of Methotrexate's pharmacokinetics, including its absorption, distribution, metabolism, and excretion. It further elaborates on the theoretical pharmacokinetic changes that could be expected with Medrate-d3. Detailed experimental protocols for conducting a comparative pharmacokinetic study are provided, alongside visualizations of Methotrexate's key signaling pathways and a proposed experimental workflow.

Data Presentation: Pharmacokinetics of Methotrexate

Direct comparative pharmacokinetic data for Medrate-d3 is not available in the public domain. The following table summarizes the reported pharmacokinetic parameters for Methotrexate from various studies in humans. It is important to note that these parameters can exhibit significant variability depending on the patient population, dose, and route of administration.

Pharmacokinetic Parameter	Value	Conditions
Bioavailability (Oral)	~60% at doses ≤30 mg/m²[1]	Decreases at higher doses due to saturation of transport mechanisms.
Time to Peak Plasma Concentration (Tmax)	1 to 6 hours (oral)[1][2]	Taking with meals can delay absorption.[1]
Peak Plasma Concentration (Cmax)	Variable; dose-dependent	-
Area Under the Curve (AUC)	Variable; dose-dependent	-
Volume of Distribution (Vd)	~1 L/kg[3]	-
Protein Binding	46.5-54%[2]	Primarily to albumin.
Elimination Half-life (t½)	3 to 10 hours (low dose)[1]	8 to 15 hours (high dose)[1]
Metabolism	Hepatic and intracellular conversion to active polyglutamated forms and 7-hydroxymethotrexate.[1]	-
Excretion	Primarily renal (>80% as unchanged drug)[2]	Minor biliary excretion (≤10%).[1]

The Potential Impact of Deuteration: The Case of Medrate-d3

The substitution of hydrogen with deuterium can significantly alter the pharmacokinetic profile of a drug. This is primarily due to the "kinetic isotope effect," where the stronger carbon-deuterium bond slows the rate of metabolic reactions that involve the cleavage of this bond.[4][5][6]

For Medrate-d3, deuteration at specific metabolic sites could lead to:

• Reduced Metabolism: Methotrexate is metabolized by aldehyde oxidase to 7-hydroxymethotrexate.[3] If deuterium is placed at the site of oxidation, the rate of this conversion could be reduced.

• Increased Half-Life and Exposure (AUC): A slower metabolic rate would likely lead to a longer elimination half-life and an increased overall drug exposure (AUC).

• Altered Metabolite Profile: A reduction in the formation of 7-hydroxymethotrexate could alter the overall metabolite profile and potentially reduce toxicities associated with this less soluble metabolite.[7]

• Improved Bioavailability: By reducing first-pass metabolism, deuteration could potentially increase the oral bioavailability of the drug.

It is crucial to emphasize that these are theoretical advantages based on the principles of deuteration.[8][9] Without direct experimental data from a comparative pharmacokinetic study of Methotrexate and Medrate-d3, the precise quantitative impact of deuteration on these parameters remains unknown.

Experimental Protocols

To conduct a definitive comparative pharmacokinetic analysis of Methotrexate and Medrate-d3, a rigorous experimental protocol is required. Below is a detailed methodology for a preclinical in vivo study.

Objective: To compare the pharmacokinetic profiles of Methotrexate and Medrate-d3 in a rodent model (e.g., rats) following a single intravenous (IV) and oral (PO) administration.

Materials:

• Methotrexate reference standard

• Medrate-d3 test article

• Healthy, male Sprague-Dawley rats (8-10 weeks old)

• Appropriate vehicles for IV and PO administration

• Blood collection supplies (e.g., EDTA tubes, syringes)

• Centrifuge

• LC-MS/MS system for bioanalysis

Methodology:

• Animal Acclimatization and Grouping:

  • Acclimatize animals for at least one week prior to the study.

  • Randomly assign animals to four groups (n=5-6 per group):

    • Group 1: Methotrexate IV

    • Group 2: Medrate-d3 IV

    • Group 3: Methotrexate PO

    • Group 4: Medrate-d3 PO

• Dosing:

  • Administer a single dose of Methotrexate or Medrate-d3 (e.g., 5 mg/kg) to the respective groups.

  • For IV administration, deliver the dose via the tail vein.

  • For PO administration, deliver the dose via oral gavage.

• Blood Sampling:

  • Collect serial blood samples (approximately 0.2 mL) from the jugular or saphenous vein at predefined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours post-dose).

  • Collect blood into EDTA-containing tubes and immediately place on ice.

• Plasma Preparation:

  • Centrifuge the blood samples at 4°C to separate the plasma.

  • Transfer the plasma to clean tubes and store at -80°C until analysis.

• Bioanalysis:

  • Develop and validate a sensitive and specific LC-MS/MS method for the simultaneous quantification of Methotrexate and Medrate-d3 in plasma.

  • Use a deuterated internal standard (e.g., Methotrexate-d7) for accurate quantification.

• Pharmacokinetic Analysis:

  • Use non-compartmental analysis software (e.g., Phoenix WinNonlin) to calculate the following pharmacokinetic parameters for both compounds in each animal:

    • Maximum plasma concentration (Cmax)

    • Time to reach maximum plasma concentration (Tmax)

    • Area under the plasma concentration-time curve from time zero to the last measurable concentration (AUC0-t)

    • Area under the plasma concentration-time curve from time zero to infinity (AUC0-inf)

    • Elimination half-life (t½)

    • Clearance (CL)

    • Volume of distribution (Vd)

  • For the orally dosed groups, calculate the absolute bioavailability (F%) by comparing the AUC0-inf after oral administration to the AUC0-inf after IV administration.

• Statistical Analysis:

  • Perform statistical comparisons (e.g., t-test or ANOVA) of the pharmacokinetic parameters between the Methotrexate and Medrate-d3 groups to determine any significant differences.

Mandatory Visualizations

Signaling Pathways of Methotrexate

Methotrexate exerts its therapeutic effects through two primary signaling pathways: the folate pathway and the adenosine (B11128) signaling pathway.

References

• 1. Methotrexate - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. go.drugbank.com [go.drugbank.com]
• 3. Clinical pharmacokinetics of low-dose pulse methotrexate in rheumatoid arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Deuterated drugs; where are we now? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Methotrexate: Pharmacokinetics and Assessment of Toxicity - Drinking Water and Health, Volume 8 - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. [PDF] Deuterium Isotope Effects on Drug Pharmacokinetics. I. System-Dependent Effects of Specific Deuteration with Aldehyde Oxidase Cleared Drugs | Semantic Scholar [semanticscholar.org]
• 9. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Medrate-d3: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the responsible management and disposal of chemical reagents like Medrate-d3 are paramount for ensuring laboratory safety, environmental protection, and regulatory compliance. This guide provides a comprehensive, step-by-step procedure for the proper disposal of Medrate-d3, a deuterated form of Medrate (Methylprednisolone).

Important Note: Before proceeding with any disposal protocol, it is imperative to consult the specific Safety Data Sheet (SDS) provided by the manufacturer of your Medrate-d3 product. While the disposal procedures for Medrate-d3 are expected to be nearly identical to those for Methylprednisolone, the SDS for the specific compound you are using is the ultimate authority for safety and handling.

Immediate Safety and Handling Precautions

Prior to initiating disposal, ensure all personnel are equipped with the appropriate Personal Protective Equipment (PPE). Work should be conducted in a well-ventilated area, preferably within a certified chemical fume hood, to minimize inhalation exposure.

Recommended Personal Protective Equipment (PPE):

• Safety goggles or a face shield

• Chemical-resistant gloves (e.g., nitrile)

• Laboratory coat

Waste Identification and Classification

Medrate-d3, like its non-deuterated counterpart Methylprednisolone, is classified as a hazardous substance. It is crucial to handle and dispose of it as hazardous waste.

Hazard Profile of Methylprednisolone (as a proxy for Medrate-d3):

Hazard Classification	Description
Reproductive Toxicity	May damage fertility or the unborn child.[1][2][3]
Specific Target Organ Toxicity	May cause damage to organs through prolonged or repeated exposure.[1][2][3]
Environmental Hazard	Should not be released into the environment.[2] Do not empty into drains.[2]

Step-by-Step Disposal Procedure

The recommended disposal method for Medrate-d3 is to treat it as hazardous chemical waste. This involves collection, proper labeling, and transfer to a certified waste disposal facility. For bulk quantities or in specific laboratory settings, chemical inactivation prior to disposal may be a viable option to reduce its biological activity.

1. Collection:

• Collect waste Medrate-d3, including any contaminated materials (e.g., weighing paper, pipette tips), in a designated and compatible hazardous waste container.

• Ensure the container is in good condition and can be securely sealed.

2. Labeling:

• Clearly label the waste container as "Hazardous Waste."

• The label must include:

  • The full chemical name: "Medrate-d3" or "Methylprednisolone-d3"

  • The CAS number if available (for Methylprednisolone it is 83-43-2).

  • The relevant hazard pictograms (e.g., health hazard).

  • An accumulation start date.

3. Storage:

• Store the sealed and labeled waste container in a designated satellite accumulation area within the laboratory. This area should be secure and away from drains or sources of ignition.

4. Disposal:

• Arrange for the pickup and disposal of the hazardous waste container through your institution's Environmental Health and Safety (EHS) department or a certified chemical waste management service.[4][5][6]

• Do not dispose of Medrate-d3 in the regular trash or pour it down the drain.[2]

Experimental Protocol: Chemical Inactivation via Alkaline Hydrolysis

For laboratories that generate significant quantities of Medrate-d3 waste, chemical inactivation through alkaline hydrolysis can be an effective pre-treatment step to reduce its biological activity before final disposal. This procedure should be performed by trained personnel in a controlled laboratory setting. The following protocol is based on the principles of ester hydrolysis and should be adapted and validated for your specific laboratory conditions.

Objective: To hydrolyze the ester functional groups in Medrate-d3, rendering it less biologically active.

Materials:

• Medrate-d3 waste

• Sodium hydroxide (B78521) (NaOH) or Potassium hydroxide (KOH)

• Methanol (B129727) or Ethanol

• Water (deionized or distilled)

• Hydrochloric acid (HCl), 1 M solution

• pH indicator strips

• Appropriate reaction vessel (e.g., round-bottom flask)

• Magnetic stirrer and stir bar

• Chemical fume hood

Procedure:

• Preparation of Alkaline Solution: In a chemical fume hood, prepare a 2 M solution of NaOH or KOH in a 1:1 mixture of methanol (or ethanol) and water. Caution: The dissolution of NaOH and KOH is highly exothermic.

• Reaction Setup:

  • Place the Medrate-d3 waste into the reaction vessel.

  • For every 1 gram of waste, add approximately 50 mL of the prepared alkaline solution.

  • Add a magnetic stir bar to the vessel.

• Hydrolysis:

  • Stir the mixture at room temperature. For enhanced reaction kinetics, the mixture can be gently heated under reflux.

  • Allow the reaction to proceed for several hours to ensure complete hydrolysis. The exact time should be determined by analytical monitoring (e.g., TLC, LC-MS) if possible.

• Neutralization:

  • Once the reaction is complete, allow the solution to cool to room temperature.

  • Slowly and with continuous stirring, add 1 M HCl to neutralize the excess base.

  • Monitor the pH using indicator strips, aiming for a final pH between 6.0 and 8.0. Caution: Neutralization is an exothermic reaction.

• Final Disposal of Treated Waste:

  • Transfer the neutralized solution to a properly labeled hazardous waste container.

  • The label should clearly state "Hydrolyzed Medrate-d3 Waste" and list all chemical constituents.

  • Dispose of this container through your institution's certified chemical waste management service.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of Medrate-d3.

Caption: Decision workflow for the safe disposal of Medrate-d3.

By adhering to these procedures, laboratory professionals can ensure the safe and environmentally responsible disposal of Medrate-d3, fostering a culture of safety and excellence in research and development.

References

• 1. carlroth.com [carlroth.com]
• 2. fishersci.com [fishersci.com]
• 3. cpachem.com [cpachem.com]
• 4. cdn.pfizer.com [cdn.pfizer.com]
• 5. cdn.pfizer.com [cdn.pfizer.com]
• 6. punchout.medline.com [punchout.medline.com]